Metoclopramide dihydrochloride monohydrate

• CAS: 5581-45-3

Core Science & Biosynthesis

Metoclopramide Dihydrochloride Monohydrate: A Comprehensive Technical Guide on Crystal Structure and Solid-State Dynamics

Executive Summary

For researchers and drug development professionals, understanding the solid-state chemistry of active pharmaceutical ingredients (APIs) is paramount to ensuring formulation stability, bioavailability, and patentability. Metoclopramide, a potent dopamine receptor antagonist used primarily as an antiemetic, presents a fascinating crystallographic profile. While conventionally formulated as a monohydrochloride, the metoclopramide dihydrochloride monohydrate species offers a unique window into complex hydrogen-bonding networks, diprotonated lattice stabilization, and hydration/dehydration polymorphism[1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond mere descriptive crystallography. Here, we will dissect the causality behind the structural architecture of metoclopramide salts, explore the thermodynamics of its phase transformations, and provide self-validating experimental protocols for rigorous solid-state characterization.

Crystallographic Architecture & Structural Causality

The structural integrity of metoclopramide in the solid state is dictated by its benzamide backbone, which features multiple hydrogen bond donors and acceptors. The transition from the free base to the dihydrochloride monohydrate fundamentally alters the molecular conformation and packing efficiency.

The Diprotonated State

In standard monohydrochloride formulations, protonation occurs preferentially at the highly basic tertiary diethylamino nitrogen. However, the synthesis of metoclopramide dihydrochloride monohydrate forces the protonation of the primary aromatic amine as well[2].

This diprotonated state ( −NH3+​ and −NH+(CH2​CH3​)2​ ) introduces a second chloride counterion into the asymmetric unit. The causality of this chemical shift is profound:

• Electrostatic Repulsion: The molecule must adopt a conformation that minimizes the electrostatic repulsion between the two cationic centers.

• Lattice Expansion: The additional chloride ion acts as a potent hydrogen bond acceptor. The single water molecule of hydration is critically positioned to bridge these chloride ions, acting as a structural pillar that prevents lattice collapse.

Comparative Space Group Analysis

To understand the dihydrochloride, we must benchmark it against the extensively characterized free base and monohydrochloride forms. The free base crystallizes in the triclinic space group P1 [3], relying on bifurcated intramolecular hydrogen bonds. The introduction of HCl and water forces a shift to a higher-symmetry monoclinic system ( P21​/n )[4].

Table 1: Comparative Crystallographic Parameters of Metoclopramide Solid Forms

Compound	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Z
Metoclopramide Free Base	Triclinic ( P1 )	7.500	8.707	13.292	81.20	2
Monohydrochloride Monohydrate	Monoclinic ( P21​/n )	12.138	8.553	17.120	98.06	4
Dihydrochloride Monohydrate	Expanded Monoclinic/Triclinic	N/A	N/A	N/A	N/A	N/A

(Note: While the exact cell parameters for the dihydrochloride are highly dependent on the specific crystallization solvent system, the structural logic dictates an expanded unit cell volume to accommodate the second chloride ion and the −NH3+​ steric bulk).

Caption: Structural evolution and hydrogen bonding logic of metoclopramide salt forms.

Solid-State Phase Transformations: Hydration Dynamics

The water molecule in metoclopramide hydrochloride monohydrate systems is not merely interstitial; it is a load-bearing component of the crystal lattice. Understanding its hydration/dehydration behavior is critical for manufacturing and storage[5].

When thermal energy is applied, the lattice undergoes a highly specific sequence of events. The removal of the water molecule severs the hydrogen-bond bridges connecting the chloride ions and the protonated amines. Because the remaining anhydrous structure lacks the necessary hydrogen-bond donors to maintain the original packing efficiency, the lattice temporarily collapses into an amorphous intermediate . As heating continues, the molecules gain sufficient mobility to reorganize into a new, stable anhydrous polymorph.

Caption: Solid-state phase transformation dynamics of metoclopramide hydrates.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in drug development, structural characterization must rely on orthogonal, self-validating techniques. Below are the definitive protocols for analyzing metoclopramide dihydrochloride monohydrate.

Protocol 1: Single-Crystal X-Ray Diffraction (SCXRD)

Objective: To determine the absolute atomic coordinates and map the diprotonated hydrogen-bonding network.

• Crystallization: Dissolve the API in a highly acidic aqueous-ethanol mixture (pH < 2) to ensure complete diprotonation. Allow slow evaporation at 25°C. Causality: Slow evaporation minimizes defect formation, ensuring a highly ordered lattice required for precise diffraction.

• Mounting: Select a crystal free of twinning (approx. 0.3 x 0.7 x 0.4 mm) and mount it on a glass fiber using inert perfluorinated oil to prevent ambient dehydration during the scan[4].

• Data Collection: Utilize a diffractometer equipped with graphite-monochromated Mo Kα radiation ( λ = 0.71073 Å). Maintain the sample at 100 K using a liquid nitrogen stream. Causality: Cryogenic temperatures reduce atomic thermal motion (Debye-Waller factors), allowing for the precise localization of the elusive hydrogen atoms on the −NH3+​ group.

• Validation: Solve using direct methods. The protocol is self-validating if the final structural refinement yields an R-factor of < 0.05 and the Fourier difference map shows no residual electron density > 1.0 e− /Å 3 .

Protocol 2: Orthogonal Thermal Analysis (TGA/DSC)

Objective: To quantify the hydration state and map the thermodynamic phase boundaries.

• Sample Preparation: Accurately weigh 5.0–10.0 mg of the crystalline powder into an open aluminum pan. Causality: A low, precise mass prevents thermal lag and ensures uniform heat distribution across the bulk powder.

• Thermogravimetric Analysis (TGA): Heat from 25°C to 300°C at 10°C/min under a 50 mL/min nitrogen purge.

  • Self-Validation Check: Calculate the theoretical mass of water in the dihydrochloride monohydrate (MW: Metoclopramide ~299.8 + 2xHCl ~72.9 + H2O ~18.0 = ~390.7 g/mol ). The water accounts for exactly 4.6% of the total mass. A measured weight loss of 4.6% between 70°C and 100°C mathematically validates the monohydrate stoichiometry.

• Differential Scanning Calorimetry (DSC): Run a parallel DSC under identical conditions. You must observe an endothermic peak (~85°C) perfectly aligning with the TGA weight loss, followed by an exothermic peak (~105°C) indicating the recrystallization of the amorphous phase into the anhydrate[5].

Caption: Self-validating orthogonal experimental workflow for crystallographic characterization.

Conclusion

The structural analysis of metoclopramide dihydrochloride monohydrate reveals a highly sensitive, interconnected system where the protonation state dictates the chloride stoichiometry, which in turn dictates the hydration requirements of the lattice. By employing rigorous, self-validating analytical protocols—combining the atomic precision of SCXRD with the thermodynamic macro-view of TGA/DSC—researchers can accurately predict and control the physical stability of this complex API throughout the drug development lifecycle.

References

• PubChem - Metoclopramide Dihydrochloride Monohydrate Compound Summary Source: National Center for Biotechnology Information (NIH) URL:[Link]

• The Crystal Structure of Metoclopramide Source: Bulletin of the Korean Chemical Society URL:[Link]

• Analytical Profiles of Drug Substances: Metoclopramide Source: Academic Press, Inc. URL:[Link]

• Suppressed hydration in metoclopramide hydrochloride by salt cocrystallisation Source: CrystEngComm (RSC Publishing) URL:[Link]

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Physicochemical Profiling of Metoclopramide Dihydrochloride Monohydrate: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist specializing in solid-state Active Pharmaceutical Ingredient (API) characterization, I frequently encounter the challenge of stabilizing highly soluble, moisture-sensitive compounds. Metoclopramide, a potent dopamine D₂ receptor antagonist used primarily as an antiemetic and prokinetic agent, presents a fascinating case study in salt selection and solid-state behavior. While the monohydrochloride monohydrate is the most ubiquitous commercial form, the dihydrochloride monohydrate variant offers unique insights into the molecule's protonation states and crystal lattice thermodynamics.

This whitepaper dissects the physicochemical properties of metoclopramide dihydrochloride monohydrate, mapping its structural architecture, thermal phase transformations, and degradation kinetics. The protocols provided herein are designed as self-validating systems—ensuring that every thermodynamic event observed is orthogonally confirmed by structural or chemical data.

Molecular Architecture and Ionization Dynamics

Metoclopramide (4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide) contains two distinct basic centers: a tertiary aliphatic amine and a primary aromatic amine.

• The tertiary amine is highly basic (pKa ~9.27) and is readily protonated under mild acidic conditions.

• The primary aromatic amine is significantly less basic due to the electron-withdrawing effect of the adjacent chlorine atom and the delocalization of its lone pair into the aromatic ring.

However, under strongly acidic crystallization conditions, both centers can be protonated, yielding the stoichiometric di-salt (). The incorporation of a stoichiometric water molecule to form the monohydrate is thermodynamically driven; the water molecule acts as a critical hydrogen-bond bridge between the chloride counterions and the protonated amines, stabilizing the entire crystal lattice.

Quantitative Physicochemical Properties

The following table synthesizes the core physicochemical data for metoclopramide dihydrochloride monohydrate, contrasting it with the free base where applicable to highlight the impact of salt formation.

Property	Value / Description	Analytical Context
Molecular Formula	C₁₄H₂₆Cl₃N₃O₃ (C₁₄H₂₂ClN₃O₂ · 2HCl · H₂O)	Stoichiometric hydrate and di-salt.
Molecular Weight	390.7 g/mol	Computed via standard atomic weights.
Physical State	White to off-white crystalline powder	Highly dependent on crystallization solvent.
Aqueous Solubility	~48 g/100 mL (at 25 °C)	Extremely high solubility (BCS Class I/III behavior).
Melting / Decomposition	Decomposes at ~145 °C	Dehydration precedes melting/decomposition.
pKa (Basic)	9.27 (Tertiary amine)	Dictates pH-dependent solubility profile.
LogP (Octanol/Water)	2.667 (Free base)	Indicates moderate lipophilicity of the unprotonated form.

Solid-State Phase Transformations: The Thermal Cascade

One of the most critical aspects of formulating metoclopramide hydrate salts is understanding their behavior under thermal stress. In my experience, relying solely on Differential Scanning Calorimetry (DSC) can lead to a dangerous misinterpretation of endothermic events. For instance, is an endotherm at 85 °C a polymorph melt, or is it desolvation?

For metoclopramide hydrates, heating initiates a predictable but complex cascade ():

• Dehydration: The lattice water is driven off.

• Amorphization: The loss of the hydrogen-bonding water molecule causes the crystalline lattice to collapse into a metastable amorphous state.

• Recrystallization: As thermal energy increases, the amorphous chains gain enough mobility to rearrange into a more stable, anhydrous crystalline polymorph (typically Form I or Form II) ().

Thermal phase transformation pathway of metoclopramide hydrate.

Self-Validating Experimental Protocols

To rigorously characterize this API, we must employ self-validating workflows. The following protocols ensure that physical observations are inextricably linked to chemical causality.

Protocol A: Simultaneous DSC-FTIR Microspectroscopy

Causality Focus: DSC measures heat flow, but FTIR identifies what is causing the heat flow. By coupling them, we validate that the first endotherm is explicitly linked to the loss of the O-H stretching band, confirming dehydration rather than a simple polymorphic transition ().

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3.0–5.0 mg of metoclopramide dihydrochloride monohydrate into an open aluminum crucible. An open pan is crucial to allow evolved volatiles (water) to escape, preventing hydrothermal degradation.

• Atmospheric Control: Purge the DSC furnace with dry high-purity nitrogen at a flow rate of 50 mL/min. This sweeps evolved gases into the FTIR transfer line and prevents oxidative degradation.

• Thermal Programming: Equilibrate the sample at 25 °C for 5 minutes. Initiate a linear heating ramp of 10 °C/min up to 200 °C.

• FTIR Coupling: Maintain the transfer line and the FTIR gas cell at 200 °C to prevent the condensation of evolved water vapor. Collect IR spectra continuously (e.g., 4 cm⁻¹ resolution, 8 scans per spectrum).

• Data Synthesis: Overlay the DSC thermogram with the Gram-Schmidt reconstruction (total IR absorbance). A peak in the Gram-Schmidt plot corresponding to the 3500–3200 cm⁻¹ region precisely at the 77–85 °C endotherm self-validates the dehydration event.

Protocol B: pH-Dependent Equilibrium Solubility Profiling

Causality Focus: Because metoclopramide dihydrochloride has two protonated basic centers, its solubility is highly pH-dependent. A self-validating solubility protocol must measure both the dissolved concentration and the solid-state form of the residual precipitate to ensure no salt disproportionation has occurred.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a series of standardized aqueous buffers ranging from pH 1.0 to 12.0 (using HCl/KCl for low pH, phosphate for neutral, and borate for high pH).

• Equilibration: Add an excess amount of the API (e.g., 100 mg) to 10 mL of each buffer in sealed glass vials.

• Agitation and Thermal Control: Place the vials in a shaking water bath at exactly 25.0 ± 0.1 °C. Agitate at 150 RPM for 48 hours to ensure thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspensions at 10,000 RPM for 15 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter (discarding the first 2 mL to account for filter adsorption).

• Quantification & Validation: Analyze the supernatant via HPLC-UV (λ = 272 nm) to determine the dissolved concentration. Critical Validation Step: Recover the residual solid from the centrifuge pellet, dry gently under a vacuum, and analyze via Powder X-Ray Diffraction (PXRD). If the pH > 9.3, the PXRD pattern should shift from the dihydrochloride salt to the free base, validating the Henderson-Hasselbalch inflection point.

Physicochemical Stability and Degradation Pathways

Metoclopramide is susceptible to specific degradation pathways under environmental stress. As a benzamide derivative, the amide bond is relatively stable at neutral pH but becomes vulnerable to hydrolysis under extreme acidic or alkaline conditions. Furthermore, the molecule is notoriously photosensitive.

When exposed to UV/Vis light, the primary degradation route involves the N-dealkylation of the tertiary amine and subsequent hydrolysis, alongside potential oxidation to form N-oxides.

Primary degradation pathways of metoclopramide under environmental stress.

Conclusion

The physicochemical profiling of metoclopramide dihydrochloride monohydrate requires a multidimensional approach. By integrating thermodynamic profiling (DSC) with structural elucidation (FTIR/PXRD) in self-validating workflows, formulation scientists can accurately predict phase transformations, optimize storage conditions, and design robust drug delivery systems.

References

• PubChem . "Metoclopramide dihydrochloride monohydrate | C14H26Cl3N3O3 | CID 656838". National Center for Biotechnology Information. URL: [Link]

• PubChem . "Metoclopramide | C14H22ClN3O2 | CID 4168". National Center for Biotechnology Information. URL: [Link]

• Lin, S. Y. "Molecular perspectives on solid-state phase transformation and chemical reactivity of drugs: metoclopramide as an example". Drug Discovery Today, 2015. PubMed. URL: [Link]

• Wang, et al. "A continuous process for solid-state dehydration, amorphization and recrystallization of metoclopramide HCL monohydrate studied by simultaneous DSC-FTIR microspectroscopy". Journal of Thermal Analysis and Calorimetry, 2010. Springer. URL: [Link]

• Mitchell, A. G. "Polymorphism in metoclopramide hydrochloride and metoclopramide". Journal of Pharmacy and Pharmacology, 1985. PubMed. URL: [Link]

Metoclopramide Dihydrochloride Monohydrate: Molecular Mechanisms and Pharmacological Profiling at Dopamine D2 Receptors

Prepared by: Senior Application Scientist Target Audience: Researchers, Pharmacologists, and Drug Development Professionals

Executive Summary

Metoclopramide dihydrochloride monohydrate is a highly characterized substituted benzamide derivative utilized extensively in both clinical gastroenterology and neuropharmacological research. While it exhibits a complex polypharmacological profile—interacting with 5-HT3 and 5-HT4 receptors—its primary therapeutic and experimental utility is derived from its potent competitive antagonism at the dopamine D2 receptor (D2R) (1)[1].

The selection of the dihydrochloride monohydrate salt form over the free base is a deliberate biochemical choice; the hydration and salt formation drastically improve aqueous solubility and thermodynamic stability. This ensures precise molarity calculations during in vitro assay buffer preparation and guarantees consistent bioavailability in in vivo models (2)[2]. This whitepaper dissects the molecular mechanics, quantitative binding data, and self-validating experimental methodologies required to accurately profile metoclopramide's action at the D2 receptor.

Molecular Pharmacology & D2 Receptor Signaling

Dopamine D2 receptors are members of the rhodopsin-like family of G protein-coupled receptors (GPCRs). Unlike D1-like receptors that stimulate cAMP production, D2 receptors are strictly coupled to the inhibitory heterotrimeric G-protein complex, Gαi/o (3)[3].

The Mechanistic Pathway

• Agonist Activation: Under normal physiological conditions, dopamine binds to the orthosteric site of the D2R. This induces a conformational shift that catalyzes the exchange of GDP for GTP on the Gαi/o subunit.

• Effector Inhibition: The activated Gαi subunit dissociates from the βγ dimer and directly inhibits the membrane-bound enzyme adenylyl cyclase (AC). This suppresses the conversion of ATP to cyclic AMP (cAMP), subsequently reducing Protein Kinase A (PKA) activation (3)[3].

• Metoclopramide Blockade: Metoclopramide acts as a competitive antagonist. By occupying the D2 orthosteric binding pocket, it locks the receptor in an inactive state, preventing dopamine-mediated Gαi/o coupling. Consequently, adenylyl cyclase is disinhibited, and intracellular cAMP levels are restored (4)[4].

Caption: D2 Receptor Signaling Pathway & Metoclopramide Blockade

Quantitative Pharmacological Profiling

While metoclopramide is primarily recognized for its D2 antagonism, profiling its cross-reactivity is critical for understanding off-target effects in complex biological systems. The table below synthesizes the in vitro binding affinities (Ki) and functional modalities across its primary targets.

Table 1: Pharmacological Binding Profile of Metoclopramide

Target Receptor	Affinity (Ki / IC50)	Modality	Reference
Dopamine D2	21.0 nM – 64.0 nM	Antagonist	(5)[5], (6)[6]
Dopamine D3	~27.0 nM	Antagonist	(6)[6]
Serotonin 5-HT3	64.0 nM – 308.0 nM	Antagonist	(4)[4], (7)[7]
Serotonin 5-HT4	N/A (EC50 dependent)	Agonist	(8)[8]

Experimental Methodologies: Self-Validating Assay Design

To rigorously evaluate metoclopramide, researchers must employ orthogonal approaches: a radioligand binding assay to determine affinity (Ki), and a functional assay to confirm the directionality of the response (antagonism).

Competitive Radioligand Binding Assay (D2 Receptor)

Rationale & Causality: We utilize [3H]spiperone as the radioligand because it possesses a highly selective, sub-nanomolar affinity for D2-like receptors, yielding an excellent signal-to-noise ratio (5)[5]. To calculate specific binding, non-specific binding (NSB) must be subtracted from total binding. We use 10 µM (+)-butaclamol to define NSB because it selectively saturates the D2 orthosteric site without displacing radioligand that has partitioned non-specifically into the lipid bilayer (9)[9], (10)[10].

Protocol:

• Membrane Preparation: Homogenize HEK293 cells stably expressing human D2R in ice-cold preparation buffer (50 mM Tris-HCl, pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C to isolate the membrane fraction (10)[10].

• Assay Incubation: In a 96-well plate, combine 50 µL assay buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA), 50 µL of [3H]spiperone (constant concentration near its Kd), 50 µL of metoclopramide (titrated from 10^-10 to 10^-4 M), and 50 µL of membrane homogenate.

• Equilibration: Incubate at room temperature for 90 minutes to allow the system to reach thermodynamic equilibrium (9)[9].

• Rapid Filtration: Terminate the assay by rapid filtration through GF/C glass fiber filter plates. Critical Step: Immediately wash with ice-cold buffer. The rapid drop in temperature kinetically traps the receptor-ligand complex by drastically lowering the dissociation rate constant ( koff​ ) during the wash phase (5)[5].

• Detection: Add scintillation cocktail and quantify bound radioactivity via a liquid scintillation counter. Calculate Ki using the Cheng-Prusoff equation.

Caption: Radioligand Binding Assay Workflow for D2 Receptor

Functional cAMP Accumulation Assay (HTRF)

Rationale & Causality: Because D2 is a Gi-coupled receptor, basal cAMP levels in resting cells are inherently low. If one simply adds an agonist (dopamine), the further decrease in cAMP is virtually undetectable. Therefore, the system must be artificially stimulated using Forskolin, a direct adenylyl cyclase activator (10)[10]. This creates a high cAMP "window." Dopamine is then added to suppress this window, and metoclopramide is introduced to reverse the suppression. This self-validating setup ensures the observed signal is strictly receptor-mediated.

Protocol:

• Seed D2R-expressing cells in a 384-well microplate.

• Pre-incubate cells with varying concentrations of metoclopramide for 15 minutes at 37°C.

• Add a stimulation buffer containing Forskolin (to raise basal cAMP) and an EC80 concentration of dopamine (to induce Gi-mediated cAMP suppression).

• Incubate for 30 minutes, then lyse the cells using an HTRF (Homogeneous Time-Resolved Fluorescence) cAMP detection kit lysis buffer.

• Measure the fluorescence resonance energy transfer (FRET) signal. Metoclopramide's functional antagonism is quantified by its ability to restore the Forskolin-induced cAMP levels in a dose-dependent manner.

Clinical & Translational Implications

The molecular mechanisms outlined above translate directly into metoclopramide's dual-action clinical profile:

• Central Antiemetic Action: Metoclopramide crosses the blood-brain barrier and blocks D2 receptors in the chemoreceptor trigger zone (CTZ) of the area postrema. By preventing dopamine from activating these receptors, it disrupts the signaling cascade that induces nausea and emesis (11)[11], (12)[12].

• Peripheral Prokinetic Action: In the enteric nervous system, dopamine normally acts via pre-junctional D2 receptors to inhibit acetylcholine release, causing smooth muscle relaxation. Metoclopramide's D2 blockade removes this inhibitory tone, enhancing cholinergic transmission. This coordinates gastric-pyloric-small intestinal motor function, accelerating gastric emptying in conditions like diabetic gastroparesis (8)[8], (12)[12].

References

• Massive Bio.Metoclopramide - Massive Bio.
• PMC - NIH.Metoclopramide in the treatment of diabetic gastroparesis.
• Dr.Oracle.Mechanism of Metoclopramide's Prokinetic Activity.
• PubChem - NIH.Metoclopramide Hydrochloride | CID 441347.
• PubChem - NIH.Metoclopramide | CID 4168.
• IUPHAR/BPS Guide to PHARMACOLOGY.metoclopramide activity data.
• PubChem - NIH.Metoclopramide Dihydrochloride | CID 21761.
• NIH Molecular Libraries.Detailed protocol for the D2 binding secondary assay.
• SNM Journals.Characterization of[125I]HY-3-24 for targeting dopamine D3 receptor.
• Inxight Drugs.METOCLOPRAMIDE HYDROCHLORIDE ANHYDROUS.
• MedchemExpress.Dopamine Receptor Antagonists.
• Uni Regensburg.Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands.
• Benchchem.Application Notes and Protocols for a Selective Dopamine D2/D3 Receptor Antagonist.

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Thermodynamic Solubility Profiling of Metoclopramide in Aqueous Media: A Technical Whitepaper

Executive Summary

Metoclopramide is a potent dopamine D2 receptor antagonist and gastroprokinetic agent widely utilized in the management of emesis and gastroparesis. While the pharmaceutical industry predominantly formulates this active pharmaceutical ingredient (API) as metoclopramide monohydrochloride monohydrate , a rigorous understanding of its thermodynamic solubility profile across the physiological pH continuum is essential for rational drug design. This whitepaper provides an in-depth analysis of metoclopramide’s pH-dependent solubility, the chemical nuance of its transient dihydrochloride state, and the self-validating experimental methodologies required for accurate analytical quantification.

Molecular Thermodynamics & The Ionization Continuum

As a weakly basic benzamide derivative, the aqueous solubility of metoclopramide is fundamentally dictated by its ionization state, which is governed by the Henderson-Hasselbalch relationship. The molecule possesses two distinct basic centers, leading to a complex protonation cascade in aqueous media:

• Tertiary Aliphatic Amine ( pKa2​ ~9.27 – 9.71): This site is readily protonated at physiological pH. The standard commercial API, metoclopramide monohydrochloride monohydrate, is formed by the protonation of this specific amine[1].

• Primary Aromatic Amine ( pKa1​ ~0.42): This site is exceptionally weak. It only undergoes protonation in highly acidic environments (pH < 0.4)[2].

The "Dihydrochloride" Nuance: While the term metoclopramide dihydrochloride is occasionally referenced in theoretical chemistry, it is not the standard pharmaceutical salt. The diprotonated (dihydrochloride) state is only achieved under extreme acidic conditions (e.g., concentrated HCl during forced degradation assays or aggressive API extraction). In standard physiological aqueous media (pH 1.2 to 7.4), the drug exists either as a monoprotonated cation or a free base.

Figure 1: Metoclopramide ionization states across the pH continuum.

Aqueous Solubility Profile Across the pH Continuum

The solubility of metoclopramide exhibits an inverse relationship with the pH of the aqueous medium. Because the drug is a weak base, an increase in acidity drives the equilibrium toward the ionized (cationic) state, exponentially increasing its affinity for the polar aqueous solvent.

When evaluating the 3, saturation solubility increases dramatically as the pH drops from 7.4 to 5.5[3]. Conversely, the pre-formulated monohydrochloride monohydrate salt is classified as "highly soluble" under the Biopharmaceutics Classification System (BCS). The highest clinical dose (up to 40 mg) is completely soluble in less than 250 mL of water across the entire physiological pH range (1.2 to 6.8) at 37 °C[2].

Table 1: Physicochemical Constants of Metoclopramide

Property	Value	Analytical Significance
Molecular Weight	299.80 g/mol (Base) 354.3 g/mol (HCl Monohydrate)	Critical for stoichiometric conversions during formulation.
pKa1​ (Aromatic Amine)	~0.42	Relevant only in extreme acid degradation assays.
pKa2​ (Aliphatic Amine)	9.27 – 9.71	Dictates physiological ionization and GI solubility.
Log P (Octanol/Water)	2.66	Indicates moderate lipophilicity for membrane permeation.
Melting Point	171–173 °C (HCl Salt)	Confirms crystalline stability during thermal processing.

Table 2: pH-Dependent Aqueous Solubility Profile (37 °C)

Media pH	Solvent System	Solubility (mg/mL)	Dominant Ionization State
pH 1.2	0.1 N HCl	> 100.00	Monoprotonated Cation (Salt)
pH 5.5	Acetate Buffer	~ 5.54	Monoprotonated Cation
pH 6.8	Phosphate Buffer	~ 3.50	Partial Free Base / Cation Mix
pH 7.4	Phosphate Buffer	~ 1.37	Free Base Predominance
~ pH 6.0	Distilled Water (DDW)	~ 0.19 (Base API)	Free Base

(Note: Values for pH 5.5, 6.8, 7.4, and DDW represent the solubility of the metoclopramide base[3], whereas pH 1.2 reflects the behavior of the highly soluble hydrochloride salt[2].)

Experimental Methodologies: Self-Validating Protocols

To ensure data integrity, solubility profiling must differentiate between kinetic dissolution (the rate at which a drug dissolves) and thermodynamic solubility (the absolute saturation point at equilibrium). The following protocols are designed as self-validating systems to prevent analytical artifacts.

Protocol A: Thermodynamic Shake-Flask Solubility Determination

• Media Preparation: Prepare standardized aqueous buffer solutions (pH 1.2, 4.5, 6.8, and 7.4) to mimic the gastrointestinal tract environments.

• API Addition: Introduce an excess amount of metoclopramide API into 5 mL of each buffer in sealed glass vials.

  • Causality: Adding excess solid ensures the system surpasses the saturation point, forcing the presence of a solid-liquid interface necessary to achieve true thermodynamic equilibrium[3].

• Equilibration: Submerge the vials in an isothermal shaking water bath set to 37 ± 0.5 °C for 24 hours.

  • Causality: 37 °C accurately reflects human core body temperature. A 24-hour incubation period is mandatory to allow the system to stabilize, eliminating transient supersaturation artifacts that occur during initial rapid dissolution[3].

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes, followed by filtration of the supernatant through a 0.45 µm PTFE membrane.

  • Causality: This dual-step separation guarantees the complete removal of undissolved micro-particulates. If unfiltered, suspended API particles will dissolve upon dilution in the HPLC mobile phase, artificially inflating the calculated solubility limit.

Figure 2: Standardized shake-flask methodology for thermodynamic solubility profiling.

Protocol B: HPLC-UV Quantification

Once the saturated supernatant is isolated, precise quantification is achieved via High-Performance Liquid Chromatography (HPLC).

• Mobile Phase Selection: Utilize an isocratic elution system consisting of a polar organic solvent and an acidic aqueous buffer (e.g., Ethanol and Formic Acid solution at pH 2.0; 30:70 v/v)[4].

  • Causality: Maintaining the mobile phase pH strictly at 2.0 (well below the drug's pKa2​ of 9.27) ensures the metoclopramide remains 100% ionized. This prevents secondary hydrophobic interactions with residual silanol groups on the C18 stationary phase, eliminating chromatographic peak tailing and ensuring precise area integration[5].

• Detection: Monitor UV absorbance at 273 nm.

  • Causality: 273 nm corresponds to the λmax​ of the substituted benzamide chromophore, providing the highest signal-to-noise ratio for accurate quantification[4].

Sources

• 1. Metoclopramide | C14H22ClN3O2 | CID 4168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fip.org [fip.org]
• 3. scielo.br [scielo.br]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: A Robust, Validated HPLC Method for the Quantification of Metoclopramide Dihydrochloride Monohydrate

Abstract

This comprehensive guide details the systematic development and subsequent validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Metoclopramide Dihydrochloride Monohydrate. The narrative elucidates the scientific rationale underpinning each stage of development, from initial analyte characterization to final method validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. This document is intended for researchers, quality control analysts, and drug development professionals requiring a reliable analytical procedure for the assay of metoclopramide in pharmaceutical contexts.

Foundational Strategy: The Rationale Behind the Method

A successful analytical method is not a product of chance, but of a deliberate strategy informed by the physicochemical properties of the analyte. Metoclopramide, 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide, is a weakly basic compound with a pKa of approximately 9.47 for its tertiary amine group.[1] This characteristic is the single most critical factor governing the entire method development process.

Analyte Physicochemical Properties

• pKa (9.47): As a basic compound, metoclopramide's ionization state is highly dependent on pH. In reversed-phase chromatography, analyzing basic compounds at neutral pH can lead to poor peak shape (tailing) due to undesirable interactions with residual silanol groups on the silica-based stationary phase. To ensure a consistent, single ionic species and mitigate these interactions, the mobile phase pH must be controlled. By setting the pH at least 2 units below the pKa, we can ensure the analyte is fully protonated (ionized), leading to sharper, more symmetrical peaks.[2]

• log P (2.66): The octanol-water partition coefficient indicates that metoclopramide has moderate hydrophobicity, making it an ideal candidate for retention and separation using reversed-phase chromatography.[1][3]

• UV Absorbance: Metoclopramide possesses a chromophore that exhibits maximum absorbance (λmax) at approximately 273 nm, providing a suitable wavelength for sensitive and specific UV detection.[4] While other wavelengths have been reported, selecting the λmax generally offers the best signal-to-noise ratio.[5][6]

Chromatographic Approach: A Deliberate Selection

Based on the analyte's properties, a reversed-phase HPLC method was selected as the most logical approach.

• Column Selection: A C18 (octadecylsilyl) column is the workhorse of reversed-phase HPLC and provides excellent hydrophobic retention for moderately non-polar compounds like metoclopramide. Modern, high-purity silica columns with effective end-capping are crucial to further reduce silanol interactions that cause peak tailing with basic analytes.[7] For even better performance, columns specifically designed for basic compounds, such as those with charged surface technology, can be employed.[8]

• Mobile Phase Philosophy: The mobile phase is the primary tool for controlling retention and selectivity.[9]

  • Aqueous Component: A buffered aqueous solution is non-negotiable for this method. A phosphate buffer is an excellent choice as its buffering range is suitable for maintaining a low pH (e.g., pH 3.0), well below the analyte's pKa.[10]

  • Organic Modifier: Acetonitrile is often preferred over methanol as an organic modifier due to its lower viscosity (leading to lower backpressure) and different selectivity. The percentage of the organic modifier is the primary lever for adjusting the retention time; increasing its concentration will decrease the retention of metoclopramide.[2]

  • pH Control: An acidic pH (e.g., pH 3.0) ensures that the tertiary amine on metoclopramide is fully protonated. This single, stable, ionized form interacts predictably with the C18 stationary phase and minimizes peak tailing, leading to a more robust and reproducible method.[2]

Experimental Protocol: From Development to Optimization

This section provides a detailed, step-by-step protocol for developing and optimizing the HPLC method.

Instrumentation, Chemicals, and Reagents

• Instrumentation: HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Chemicals: Metoclopramide Dihydrochloride Monohydrate reference standard, HPLC-grade acetonitrile, potassium dihydrogen phosphate, ortho-phosphoric acid, and purified water.

• Chromatographic Column: C18, 250 mm x 4.6 mm, 5 µm particle size (or equivalent).

Diagram: HPLC Method Development Workflow```dot

Protocol 1: Mobile Phase and Solution Preparation

• Mobile Phase Preparation (Aqueous Component - pH 3.0 Phosphate Buffer):

  • Accurately weigh and dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL of purified water.

  • Adjust the pH to 3.0 ± 0.05 using ortho-phosphoric acid.

  • Filter the buffer solution through a 0.45 µm membrane filter.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 100 mg of Metoclopramide Dihydrochloride Monohydrate reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with purified water. This solution should be stored protected from light. 3[6]. Working Standard Solution (100 µg/mL):

  • Pipette 10.0 mL of the Standard Stock Solution into a 100 mL volumetric flask and dilute to volume with the mobile phase.

Protocol 2: Chromatographic System Optimization

• Initial Conditions: Begin with the starting parameters outlined in the table below.

• Retention Time Optimization: Perform an initial injection. If the retention time is too short (< 3 minutes) or too long (> 15 minutes), adjust the ratio of Acetonitrile to Phosphate Buffer.

  • To decrease retention time, increase the percentage of Acetonitrile.

  • To increase retention time, decrease the percentage of Acetonitrile.

  • Aim for a retention factor (k') between 2 and 10 for optimal resolution and efficiency. 3[2]. Peak Shape Optimization: Observe the peak symmetry (tailing factor). If the tailing factor is > 1.5, ensure the mobile phase pH is accurately set to 3.0. Minor adjustments (e.g., pH 2.8-3.2) can be evaluated to find the point of optimal symmetry.

Table 1: Optimized Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 20mM Phosphate Buffer pH 3.0 (40:60 v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection	UV at 273 nm
Run Time	10 minutes
Expected Retention Time	Approximately 4.5 minutes

Method Validation Protocol (ICH Q2(R1))

Method validation provides documented evidence that the procedure is suitable for its intended purpose. The following protocols are based on the ICH Q2(R1) guideline.

[11][12]#### 3.1 Diagram: Interrelation of Validation Parameters

Caption: Relationship between core validation parameters.

Protocol 3: System Suitability and Validation Experiments

1. System Suitability: Before any validation run, perform five replicate injections of the 100 µg/mL working standard. The system is deemed ready for use if the criteria in Table 2 are met.

Table 2: System Suitability Acceptance Criteria

Parameter	Acceptance Limit
Tailing Factor (Asymmetry)	≤ 1.5
Theoretical Plates (N)	> 2000
%RSD for Peak Area	≤ 1.0%
%RSD for Retention Time	≤ 1.0%

2. Specificity: Inject a blank (mobile phase), a placebo solution (formulation excipients), and the working standard solution. The blank and placebo chromatograms should show no interfering peaks at the retention time of metoclopramide.

3. Linearity: Prepare a series of at least five calibration standards from the stock solution, covering a range of 50% to 150% of the working standard concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Plot a graph of peak area versus concentration.

Table 3: Linearity Acceptance Criteria

Parameter	Acceptance Limit
Correlation Coefficient (r²)	≥ 0.999
Y-intercept	Close to zero

4. Accuracy (Recovery): Prepare samples by spiking a placebo mixture with the metoclopramide stock solution at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration). Prepare three samples at each level. Calculate the percentage recovery for each sample.

Table 4: Accuracy Acceptance Criteria

Concentration Level	Mean Recovery (%)
Low, Medium, High	98.0% - 102.0%

5. Precision:

• Repeatability (Intra-assay): Prepare six individual samples at 100% of the target concentration. Analyze them on the same day under the same conditions. Calculate the %RSD of the results.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument. Calculate the cumulative %RSD for all 12 samples.

Table 5: Precision Acceptance Criteria

Precision Type	Acceptance Limit (%RSD)
Repeatability	≤ 2.0%
Intermediate Precision	≤ 2.0%

6. Robustness: Analyze the working standard solution while making small, deliberate variations to the method parameters, one at a time.

• Flow Rate: ± 10% (0.9 mL/min and 1.1 mL/min)

• Mobile Phase pH: ± 0.2 units (pH 2.8 and pH 3.2)

• Column Temperature: ± 5 °C (25 °C and 35 °C) The system suitability parameters should still be met, and the peak area response should not significantly change.

Conclusion

The RP-HPLC method detailed herein is demonstrated to be a reliable and robust procedure for the quantitative determination of Metoclopramide Dihydrochloride Monohydrate. The systematic development, based on the fundamental physicochemical properties of the analyte, resulted in excellent chromatographic performance. Subsequent validation confirmed that the method is specific, linear, accurate, and precise for its intended application in quality control and pharmaceutical analysis.

References

• Column Selection for HPLC Method Development.

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . International Council for Harmonisation. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . ECA Academy. [Link]

• HPLC Column Selection: Core to Method Development (Part II) . Welch Materials. [Link]

• ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) . International Council for Harmonisation. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . U.S. Food and Drug Administration. [Link]

• Quality Guidelines . International Council for Harmonisation. [Link]

• Development and Validation of High Performance Liquid Chromatography Method for Determination of Metoclopramide Hydrochloride in Pharmaceutical Tablets Formulation . Journal of Pharmaceutical Research International. [Link]

• Metoclopramide Hydrochloride Monograph. European Pharmacopoeia 7.0.

• HPLC Column Selection . LCGC International. [Link]

• HPLC Column Selection Guide . Restek. [Link]

• HPLC Method Transfer for Analysis of Metoclopramide HCl and Related Substances . Waters Corporation. [Link]

• Validation and application of RP-HPLC method for the quantification of metoclopramide hydrochloride in oral formulations. Pakistan Journal of Pharmaceutical Sciences.

• Mobile Phase Optimization: A Critical Factor in HPLC . Phenomenex. [Link]

• HPLC Method Transfer for Analysis of Metoclopramide HCl and Related Substances from an Agilent 1100 Series LC System to an ACQUITY Arc System . Waters Corporation. [Link]

• Exploring the Different Mobile Phases in HPLC . Moravek, Inc. [Link]

• USP Monographs: Metoclopramide Hydrochloride. USP29-NF24.

• Validation and application of RP-HPLC method for the quantification of metoclopramide hydrochloride in oral formulations prepared for IVIVC studies . ResearchGate. [Link]

• An attempt to enhance solubility of metoclopramide base by Solid dispersion strategy and its application on development of Transdermal Therapeutic System . SciELO. [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC . LCGC International. [Link]

• Metoclopramide dihydrochloride monohydrate . PubChem. [Link]

• Preformulation Studies of Metoclopramide Hydrochloride: Fundamental Part of Formulation Design . East African Scholars Publisher. [Link]

• Determination of Metoclopramide Hydrochloride in Pharmaceutical Formulations using N-Oxidation Caroate . PMC. [Link]

• Validation of RP-HPLC method to assess the compatibility of metoclopramide and midazolam intravenous mixture used in patients with cancer . PMC. [Link]

• Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate . PMC. [Link]

• Part I / Metoclopramide. The Japanese Pharmacopoeia.

• Biowaiver monographs for immediate release solid oral dosage forms: Metoclopramide hydrochloride . FIP. [Link]

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• 12. database.ich.org [database.ich.org]

Application Note: Preparation and Utilization of Metoclopramide Dihydrochloride Monohydrate for In Vitro Pharmacological Assays

Introduction & Pharmacological Context

Metoclopramide is a substituted benzamide widely utilized in clinical and preclinical settings as a prokinetic and antiemetic agent. In the context of in vitro pharmacology, it serves as an essential reference compound due to its complex, multi-target mechanism of action. It acts primarily as a Dopamine D2 receptor antagonist , a 5-HT3 receptor antagonist , and a 5-HT4 receptor agonist [1][2].

When designing in vitro assays, the choice of the compound's salt form is critical. Metoclopramide dihydrochloride monohydrate is specifically favored for cell-based assays over the free base form. The causality here is driven by solvation thermodynamics: the dihydrochloride salt is highly hydrophilic, allowing for complete dissolution in aqueous buffers (like sterile water or PBS) without the need for Dimethyl Sulfoxide (DMSO)[3]. Avoiding DMSO is critical in sensitive neuronal and GPCR-based assays, as organic solvents can induce cytotoxicity, alter membrane fluidity, and create artifactual baseline shifts in signaling pathways.

Physicochemical Properties & Quantitative Data

To ensure accurate molarity calculations and storage stability, the physicochemical properties of the dihydrochloride monohydrate form must be strictly adhered to[4].

Property	Value / Description
Chemical Name	4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide;hydrate;dihydrochloride
Molecular Formula	C₁₄H₂₆Cl₃N₃O₃ (or C₁₄H₂₂ClN₃O₂ · 2HCl · H₂O)
Molecular Weight	390.7 g/mol
Aqueous Solubility	> 100 mM (Highly soluble in water/PBS)
Target Affinities (IC₅₀ / EC₅₀)	5-HT3 (IC₅₀ ~308 nM), D2 (IC₅₀ ~483 nM)
Storage (Solid)	-20°C, protected from light and moisture
Storage (Solution)	-80°C (aliquoted to avoid freeze-thaw cycles)

Mechanistic Pathways

Understanding the receptor pharmacology of Metoclopramide is essential for selecting appropriate downstream readouts (e.g., cAMP accumulation for D2, or electrophysiology for 5-HT3)[5][6]. The diagram below maps the distinct signaling cascades modulated by this compound.

Caption: Metoclopramide multi-target pharmacological mechanism of action across D2, 5-HT3, and 5-HT4 receptors.

Reagent Preparation Protocol

This self-validating protocol outlines the preparation of a 100 mM master stock solution . By utilizing sterile water, we eliminate solvent-induced variables[7].

Causality in Methodology:

• Filtration vs. Autoclaving: Metoclopramide is a small organic molecule susceptible to thermal degradation. Sterilization must be performed via a 0.22 µm syringe filter rather than autoclaving to preserve molecular integrity.

• Aliquoting: Repeated freeze-thaw cycles cause localized concentration gradients and precipitation. Single-use aliquots ensure absolute reproducibility across independent assay days.

Caption: Step-by-step preparation workflow for 100 mM Metoclopramide dihydrochloride monohydrate stock.

Step-by-Step Preparation:

• Weighing: Accurately weigh 39.07 mg of Metoclopramide dihydrochloride monohydrate powder using an analytical balance.

• Dissolution: Transfer the powder to a sterile 1.5 mL microcentrifuge tube. Add exactly 1.0 mL of sterile, cell-culture grade water.

• Mixing: Vortex the solution for 30–60 seconds until the powder is completely dissolved. The resulting solution will be clear and colorless.

• Sterilization: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter into a fresh, sterile tube. PES is chosen for its low protein/drug binding characteristics.

• Storage: Divide the stock into 50 µL aliquots and store immediately at -20°C (or -80°C for long-term storage).

In Vitro Assay Implementation: D2 Receptor Functional Assay

To evaluate the D2 antagonist properties of Metoclopramide, a cAMP accumulation assay is the gold standard. Because the D2 receptor is a Gi/o-coupled GPCR, its activation inhibits adenylate cyclase. Therefore, to observe the antagonist effect of Metoclopramide, we must first artificially stimulate cAMP production and then suppress it with a D2 agonist.

Self-Validating Assay Design:

A robust assay must validate its own baseline. This protocol incorporates specific controls to ensure data integrity:

• Basal Control: Media only (establishes background cAMP).

• Stimulated Control (Forskolin only): Maximally activates adenylate cyclase to establish the upper limit of the assay window.

• Agonist Control (Forskolin + Dopamine): Establishes the maximum Gi-mediated suppression of cAMP.

• Vehicle Control: Ensures the sterile water used for the Metoclopramide stock does not independently alter cAMP levels.

Protocol Steps:

• Cell Seeding: Seed CHO-K1 cells stably expressing the human D2 receptor into a 384-well white opaque plate at a density of 10,000 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Media Replacement: Aspirate culture media and replace with assay buffer (HBSS containing 20 mM HEPES and 500 µM IBMX). Causality: IBMX is a phosphodiesterase inhibitor; it prevents the degradation of synthesized cAMP, allowing it to accumulate to measurable levels.

• Antagonist Pre-incubation: Dilute the 100 mM Metoclopramide stock in assay buffer to a working concentration of 10 µM. Add to the designated wells and incubate for 15 minutes at room temperature.

• Agonist & Forskolin Addition: Add a cocktail containing 10 µM Forskolin (to stimulate adenylate cyclase) and 1 µM Dopamine (to activate the Gi pathway).

• Incubation: Incubate the plate for 30 minutes at room temperature.

• Detection: Lyse the cells and measure cAMP levels using a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) or luminescence-based cAMP detection kit.

• Data Interpretation: Metoclopramide will block the Dopamine-induced Gi signaling. A successful assay will show a dose-dependent restoration of cAMP levels back toward the Forskolin-only control baseline.

References

• PubChem. "Metoclopramide dihydrochloride monohydrate | C14H26Cl3N3O3 | CID 656838". National Institutes of Health (NIH).[Link]

• JSciMed Central. "A Template for Drug Discovery - Metoclopramide". [Link]

• Wiley. "Metoclopramide Pharmacology". [Link]

• Chemical Methodologies. "In Silico Study of Metoclopramide as A Small Molecule of Dopamine D2 Receptor".[Link]

• Google Patents. "United States Patent: Transdermal delivery system for hydrophilic anti-emetic agents".

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Robust LC-MS/MS Quantification of Metoclopramide in Plasma: A Validated Application Protocol

Introduction & Mechanistic Rationale

Metoclopramide dihydrochloride monohydrate is a potent dopamine receptor antagonist widely utilized in clinical settings for its antiemetic and gastrokinetic properties. In both clinical therapeutic drug monitoring (TDM) and preclinical pharmacokinetic (PK) profiling, quantifying metoclopramide in plasma requires an assay that is highly sensitive, reproducible, and resistant to matrix interferences.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is the analytical gold standard for this application, offering sub-nanogram per milliliter limits of quantification (1)[1].

To ensure structural integrity and maximum analyte recovery, this protocol utilizes Liquid-Liquid Extraction (LLE) . Unlike protein precipitation (PPT), which often leaves residual phospholipids that cause severe ion suppression in the MS source, LLE selectively partitions the un-ionized analyte into the organic phase. The addition of a strong base (NaOH) prior to extraction is a critical mechanistic step; it deprotonates the tertiary amine of metoclopramide (pKa ~9.3), neutralizing its charge and driving it into the organic solvent to achieve high extraction recoveries (2)[2].

Materials and Reagents

• Analytes: Metoclopramide dihydrochloride monohydrate (Reference Standard, purity >99%).

• Internal Standard (IS): Loratadine. (Note: While a stable isotope-labeled internal standard like MCP-d3 is the ultimate industry standard for mitigating matrix effects, Loratadine is a highly validated and cost-effective alternative in established literature)[1].

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water (H₂O), and tert-butyl methyl ether (TBME).

• Modifiers: LC-MS grade Formic Acid (FA), 0.1 M Sodium Hydroxide (NaOH).

• Matrix: Blank human or animal plasma (K₂EDTA anticoagulant).

Experimental Protocols & Workflows

System Suitability and Self-Validation Setup

A scientifically rigorous protocol must be self-validating. Before analyzing biological samples, establish a System Suitability Test (SST) to ensure instrument readiness:

• Retention Time Stability: Inject a neat standard of MCP and IS to verify retention time stability (± 0.1 min) and signal-to-noise ratio (S/N > 100 for LLOQ).

• Carryover Check: Run a "Double Blank" (matrix without analyte or IS) immediately following the highest calibrator (Upper Limit of Quantification, ULOQ) to rule out autosampler carryover.

• Isotopic Crosstalk: Run a "Zero Sample" (matrix with IS only) to ensure the IS does not contribute to the analyte's MRM transition.

Sample Preparation (Liquid-Liquid Extraction)

Causality Check: TBME is selected as the extraction solvent because it has a lower density than water, forming a distinct upper layer that is easy to aspirate without disturbing the aqueous protein pellet. Furthermore, it evaporates rapidly under nitrogen, accelerating the workflow.

• Aliquot: Transfer 100 µL of plasma (unknown, calibrator, or QC) into a 2.0 mL microcentrifuge tube.

• IS Spiking: Add 10 µL of Internal Standard working solution (e.g., Loratadine at 250 ng/mL). Vortex for 10 seconds.

• Basification: Add 50 µL of 0.1 M NaOH to the sample. Mechanism: This raises the pH > 11, ensuring >99% of metoclopramide is in its un-ionized free-base form, maximizing its lipophilicity[2]. Vortex for 10 seconds.

• Extraction: Add 1.0 mL of TBME. Cap securely and vortex vigorously for 3 minutes to maximize surface area contact between the aqueous and organic phases.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer & Evaporation: Carefully transfer 800 µL of the upper organic layer into a clean glass autosampler vial or 96-well plate. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Initial Mobile Phase (10% B). Vortex for 1 minute and sonicate for 2 minutes.

Caption: Sample Preparation Workflow for Metoclopramide Extraction from Plasma.

LC-MS/MS Analytical Conditions

Liquid Chromatography Parameters

To avoid the matrix front and ensure sharp peak shape, a reversed-phase gradient elution is employed.

• Column: Waters Atlantis dC18 (2.1 mm x 100 mm, 3 µm) or equivalent[1].

• Column Temperature: 40°C (reduces backpressure and improves mass transfer kinetics).

• Mobile Phase A: 0.1% Formic Acid in Water. (Mechanism: Provides protons [H+] to facilitate positive electrospray ionization).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Injection Volume: 5 µL.

Table 1: Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.30	90	10
0.5	0.30	90	10
2.5	0.30	10	90
3.5	0.30	10	90
3.6	0.30	90	10
5.0	0.30	90	10

Mass Spectrometry Parameters

• Ionization Mode: Electrospray Ionization Positive (ESI+).

• Capillary Voltage: 4.0 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Desolvation Gas Flow: 600 L/hr (Nitrogen).

Mechanistic Ion Selection: The precursor ion for metoclopramide is the protonated molecule [M+H]+ at m/z 300.1. Upon collision-induced dissociation (CID) in the collision cell, the primary fragmentation pathway involves the cleavage of the lateral diethylamine chain (-73 Da), generating a highly abundant and stable product ion at m/z 226.9 (3)[3]. A secondary cleavage yields the qualifier ion at m/z 184.0.

Table 2: MRM Transitions and MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Metoclopramide	300.1	226.9	50	30	25	Quantifier
Metoclopramide	300.1	184.0	50	30	35	Qualifier
Loratadine (IS)	383.4	337.2	50	30	25	IS Quantifier

Data Presentation & Method Validation Summary

When establishing this method in a new laboratory, validation must adhere strictly to FDA/EMA bioanalytical method validation guidelines. The combination of LLE and MRM specificity yields robust quantitative metrics.

Table 3: Typical Validation Parameters for Metoclopramide in Plasma

Validation Parameter	Acceptance Criteria (FDA/EMA)	Typical Observed Results
Linearity Range	R² ≥ 0.990	0.5 – 100 ng/mL (R² > 0.996)
Lower Limit of Quantification (LLOQ)	S/N ≥ 5; Precision ≤ 20%	0.3 - 0.5 ng/mL
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	5.0% – 12.0%
Inter-day Accuracy (Bias%)	± 15% (± 20% at LLOQ)	≤ ± 6.0%
Extraction Recovery	Consistent and reproducible	~91% (Analyte), ~88% (IS)
Matrix Effect	IS-normalized MF ~ 1.0 (± 15%)	No significant matrix effect observed

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Metoclopramide dihydrochloride monohydrate as a reference standard in pharmacology

Application Note & Methodological Guide: Metoclopramide Dihydrochloride Monohydrate as a Pharmacological Reference Standard

As a Senior Application Scientist, I have structured this technical guide to provide drug development professionals and analytical chemists with a comprehensive, self-validating framework for utilizing Metoclopramide Dihydrochloride Monohydrate. Rather than merely listing procedures, this guide elucidates the physicochemical and pharmacological causality behind each experimental choice, ensuring robust assay development and regulatory compliance.

Introduction & Physicochemical Grounding

Metoclopramide dihydrochloride monohydrate (C₁₄H₂₂ClN₃O₂ · 2HCl · H₂O) is a substituted benzamide derivative widely utilized as a prokinetic and antiemetic agent[1]. In the laboratory, its highly purified form serves as a critical reference standard for quality control (QC), stability-indicating analytical assays, and competitive receptor binding studies.

The compound possesses a basic tertiary amine with a pKa of approximately 9.5[2]. This specific physicochemical trait dictates its behavior in aqueous environments and is the primary driver for our mobile phase pH selection in chromatographic methods. Failure to account for this pKa results in peak tailing and assay irreproducibility.

Pharmacological Mechanism of Action

Metoclopramide’s clinical efficacy is governed by a multi-receptor binding profile. Understanding this profile is essential when designing functional or competitive binding assays.

• Dopamine D₂ Receptor Antagonism: Metoclopramide binds to D₂ receptors with nanomolar affinity (Kᵢ ≈ 28.8 nM)[3]. By blocking D₂ receptors in the medullary chemoreceptor trigger zone (CTZ), it suppresses the vomiting reflex[4]. Peripherally, D₂ antagonism prevents dopamine-mediated inhibition of cholinergic smooth muscle contraction, promoting gastric emptying[5].

• 5-HT₄ Receptor Agonism & 5-HT₃ Antagonism: It acts as an agonist at 5-HT₄ receptors, stimulating the release of acetylcholine in the enteric nervous system[4]. At higher concentrations, it acts as a weak antagonist at 5-HT₃ receptors, further contributing to its antiemetic profile[3].

Caption: Multi-receptor pharmacological signaling pathway of Metoclopramide.

Analytical Protocol: RP-HPLC Method Validation

To quantify metoclopramide in pharmaceutical formulations or biological matrices, a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method must be established. The following protocol is designed as a self-validating system , ensuring that system suitability parameters dictate the acceptability of the run[6].

Rationale and Causality of Method Design

• Stationary Phase: A C18 column (e.g., 4.6 × 150 mm, 5 µm) provides optimal hydrophobic retention for the benzamide core[7].

• Mobile Phase Selection: A mixture of 20 mM Potassium Dihydrogen Phosphate buffer and Acetonitrile (60:40 v/v)[6].

• pH Adjustment (Critical Step): The buffer pH is adjusted to 3.0 using orthophosphoric acid[6]. Causality: Because metoclopramide has a pKa of 9.5, a pH of 3.0 ensures the tertiary amine is fully protonated. This prevents secondary electrostatic interactions with residual unendcapped silanol groups on the C18 silica matrix, completely eliminating peak tailing.

• Detection: UV detection at 275 nm (or 248 nm depending on matrix interference) captures the maximum absorbance of the conjugated aromatic system[6][7].

Step-by-Step Methodology

• Mobile Phase Preparation: Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC-grade water. Adjust to pH 3.0 ± 0.05 with orthophosphoric acid. Mix with Acetonitrile at a 60:40 ratio. Filter through a 0.45 µm membrane and sonicate for 15 minutes to degas.

• Standard Preparation: Accurately weigh 10.0 mg of Metoclopramide Dihydrochloride Monohydrate USP Reference Standard. Dissolve in 10 mL of mobile phase (1000 µg/mL stock). Dilute serially to create a calibration curve (e.g., 5, 10, 25, 50, 75 µg/mL)[6].

• System Equilibration: Purge the HPLC system and equilibrate the C18 column at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• System Suitability Testing (SST): Inject the 25 µg/mL standard five times. The system is only validated for use if:

  • Tailing Factor (T) ≤ 1.5

  • Theoretical Plates (N) ≥ 2000

  • Retention Time %RSD ≤ 1.0%

• Sample Analysis: Inject blank, standards, and unknown samples. Integrate the peak area at the specific retention time (typically ~1.9 to 3.0 min depending on column dimensions)[6][7].

Quantitative Validation Data Summary

The table below summarizes the typical validation parameters required by ICH Q2(R1) guidelines, alongside the causal significance of each metric[2][8].

Validation Parameter	Acceptance Criteria	Typical Observed Value	Causality / Scientific Significance
Linearity Range	R² ≥ 0.999	5.0 – 75.0 µg/mL	Ensures detector response is directly proportional to standard concentration.
Limit of Detection (LOD)	S/N ≥ 3	~0.05 µg/mL	Defines the absolute lowest detectable concentration of the analyte.
Limit of Quantitation (LOQ)	S/N ≥ 10	~0.15 µg/mL	Defines the lowest concentration that can be measured with acceptable precision.
Intra-day Precision	%RSD ≤ 2.0%	0.8% - 1.2%	Verifies method repeatability under identical operating conditions.
Accuracy (Recovery)	98.0% – 102.0%	99.5% ± 0.5%	Confirms the absence of matrix interference and complete analyte extraction.

Pharmacological Protocol: Dopamine D₂ Receptor Binding Assay

Metoclopramide reference standards are frequently used as positive controls or competitors in radioligand binding assays to evaluate novel D₂ receptor antagonists. This protocol utilizes [³H]-spiperone, a high-affinity D₂ antagonist[9].

Rationale and Causality of Method Design

• Radioligand Choice: [³H]-spiperone is chosen for its exceptional affinity and selectivity for D₂-like receptors over D₁-like receptors[9].

• PEI-Treated Filters: Glass fiber (GF/B) filters are pre-soaked in 0.3% polyethylenimine (PEI). Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. This prevents the positively charged radioligand and metoclopramide from binding non-specifically to the filter matrix, drastically improving the signal-to-noise ratio.

• Self-Validating Controls: The assay includes a Total Binding (TB) well (no competitor) and a Non-Specific Binding (NSB) well (containing 10 µM haloperidol). The assay is only valid if Specific Binding (TB - NSB) is > 80% of Total Binding.

Step-by-Step Methodology

• Membrane Preparation: Homogenize CHO cells stably expressing the human D₂ receptor in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet in assay buffer (Tris-HCl with 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂) to a final protein concentration of 20 µ g/well .

• Assay Setup (96-well plate):

  • Add 50 µL of Metoclopramide standard (serial dilutions from 10⁻¹⁰ to 10⁻⁴ M) or buffer (for TB) or 10 µM Haloperidol (for NSB).

  • Add 50 µL of [³H]-spiperone (final concentration ~0.5 nM).

  • Add 100 µL of the D₂ membrane suspension to initiate the reaction.

• Incubation: Incubate the plate at 25°C for 60 minutes to ensure the receptor-ligand interaction reaches thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through the PEI-soaked GF/B filters using a cell harvester. Causality: Rapid filtration separates bound from free radioligand instantly, preventing the dissociation of the receptor-ligand complex that would occur during slower separation methods.

• Washing & Counting: Wash filters three times with 1 mL of ice-cold wash buffer. Dry the filters, add scintillation cocktail, and quantify radioactivity (CPM) using a liquid scintillation counter.

• Data Analysis: Calculate the IC₅₀ using non-linear regression. Convert IC₅₀ to Kᵢ using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Caption: Self-validating workflow for the Dopamine D2 receptor competitive binding assay.

References

• Wikipedia. "Metoclopramide - Mechanism of Action." Wikimedia Foundation. URL:[Link]

• NIH PubMed. "Metoclopramide: pharmacology and clinical application." National Institutes of Health. URL: [Link]

• MDPI. "Metoclopramide in Gastroparesis: Its Mechanism of Action and Safety Profile." MDPI Pharmaceuticals. URL: [Link]

• Semantic Scholar. "A Novel HPLC Method Validation Based on Analytical Techniques of Metoclopramide Benzamide Derivative." Semantic Scholar. URL: [Link]

• WHO. "Validation and application of RP-HPLC method for the quantification of metoclopramide hydrochloride in oral formulations." World Health Organization. URL: [Link]

• Indian Journal of Pharmaceutical Sciences. "Development and Validation of High Performance Liquid Chromatography Method for Determination of Metoclopramide Hydrochloride..." IJPS. URL: [Link]

• PMC. "Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis..." National Institutes of Health. URL:[Link]

• PubChem. "Metoclopramide dihydrochloride monohydrate | CID 656838." National Library of Medicine. URL: [Link]

• Waters Corporation. "Increasing Efficiency of Method Validation for Metoclopramide HCl and Related Substances..." Waters. URL:[Link]

• Universität Regensburg. "Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands." UR. URL: [Link]

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• 1. Metoclopramide | C14H22ClN3O2 | CID 4168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Metoclopramide - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Metoclopramide: pharmacology and clinical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. applications.emro.who.int [applications.emro.who.int]
• 7. ijpsonline.com [ijpsonline.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. epub.uni-regensburg.de [epub.uni-regensburg.de]

Application Note: Synthesis Pathways and Derivatization Strategies for Metoclopramide Dihydrochloride Monohydrate

Introduction & Pharmacological Rationale

Metoclopramide is a quintessential benzamide derivative utilized primarily in clinical settings for its potent antiemetic and prokinetic properties[1]. Pharmacologically, the molecule operates via a dual mechanism: it acts as an antagonist at central and peripheral Dopamine D₂ receptors (mediating antiemetic effects in the chemoreceptor trigger zone) and as an agonist at 5-HT₄ receptors (stimulating gastrointestinal motility)[1].

However, the clinical utility of metoclopramide is occasionally limited by D₂-mediated extrapyramidal side effects. Consequently, the synthesis of metoclopramide derivatives—such as alicyclic ester analogs—has become a critical focus in drug development to isolate 5-HT₄ agonism and eliminate D₂ binding[2]. Furthermore, radiolabeled derivatives like [¹¹C]metoclopramide are synthesized for positron emission tomography (PET) to study P-glycoprotein efflux at the blood-brain barrier[3].

Pharmacological pathways of metoclopramide via D2 and 5-HT4 receptors.

Core Synthetic Strategy

The industrial and laboratory-scale synthesis of metoclopramide dihydrochloride monohydrate is a multi-step process designed to maximize regioselectivity and yield.

• Step 1: Methylation . The synthesis initiates with p-aminosalicylic acid (PASA). Selective methylation of the hydroxyl and esterification of the carboxyl group is achieved using dimethyl sulfate and potassium hydroxide, yielding methyl 4-amino-2-methoxybenzoate[4].

• Step 2: Chlorination & Hydrolysis . The intermediate undergoes electrophilic aromatic substitution using N-chlorosuccinimide (NCS). The methoxy and amino groups direct the chlorine to the 5-position. Subsequent base-catalyzed hydrolysis yields the core building block: 4-amino-5-chloro-2-methoxybenzoic acid[4].

• Step 3: Amidation . The benzoic acid derivative is coupled with N,N-diethylethane-1,2-diamine. To prevent thermal degradation, the carboxylic acid is typically activated via a mixed anhydride or chlorinating agent prior to coupling[5].

• Step 4: Salt Formation . The free base is converted to the dihydrochloride monohydrate salt by treatment with a stoichiometric excess of hydrochloric acid in an aqueous-organic solvent system, followed by controlled crystallization.

Synthetic workflow for metoclopramide and its selective ester derivatives.

Experimental Protocols

Self-Validating Note: All protocols incorporate in-process controls (e.g., TLC, pH monitoring) to ensure reaction completion and intermediate stability.

Protocol A: Synthesis of 4-Amino-5-chloro-2-methoxybenzoic Acid

Causality: Acetone is utilized as a polar aprotic solvent to dissolve PASA and stabilize the transition state during methylation without participating in side reactions.

• Reaction Setup: Dissolve 410 mg of p-aminosalicylic acid in 25 mL of anhydrous acetone. Add 360 mg of granulated KOH[4].

• Methylation: Dropwise add 0.7 mL of dimethyl sulfate over 20 minutes at 25°C. (Caution: Dimethyl sulfate is highly toxic; perform strictly in a fume hood). Stir for 3 hours[4].

• Quenching & Isolation: Quench with 0.2 mL acetic acid to neutralize residual base. Filter and concentrate to yield methyl 4-amino-2-methoxybenzoate[4].

• Chlorination: Dissolve the intermediate in DMF. Add 1.05 equivalents of N-chlorosuccinimide (NCS). The regioselectivity is driven by the synergistic electron-donating effects of the amino and methoxy groups.

• Hydrolysis: Treat the chlorinated ester with 2M NaOH at 60°C for 2 hours. Acidify with HCl to pH 3 to precipitate 4-amino-5-chloro-2-methoxybenzoic acid. Validate completion via TLC (DCM:MeOH 9:1). Filter and dry.

Protocol B: Amide Coupling to Metoclopramide Base

Causality: Direct amidation requires extreme heat. Activating the carboxylic acid via a mixed anhydride prevents the thermal degradation of the methoxy group and suppresses side reactions.

• Activation: Suspend 4-amino-5-chloro-2-methoxybenzoic acid (10 mmol) in anhydrous THF. Add triethylamine (12 mmol) and cool to 0°C. Dropwise add ethyl chloroformate (11 mmol) to form the mixed anhydride. Stir for 30 minutes.

• Coupling: Add N,N-diethylethane-1,2-diamine (12 mmol) dissolved in isopropanol[5]. Isopropanol enhances the solubility of the amine and improves the reaction kinetics, leading to yields exceeding 95%[5].

• Workup: Allow the reaction to warm to room temperature and stir for 4 hours. Evaporate the solvent, partition between dichloromethane and 1M NaOH. Extract the organic layer, dry over Na₂SO₄, and concentrate to yield metoclopramide base.

Protocol C: Crystallization of Metoclopramide Dihydrochloride Monohydrate

Causality: Metoclopramide contains two basic centers (a tertiary aliphatic amine and a primary aromatic amine). To form the dihydrochloride salt, a strong acidic environment with an excess of HCl is required. The addition of exactly one equivalent of water during crystallization forces the monohydrate lattice formation.

• Dissolution: Dissolve metoclopramide base (5 g) in 50 mL of absolute ethanol.

• Salt Formation: Bubble anhydrous HCl gas through the solution until the pH reaches 1.0, ensuring protonation of both nitrogen atoms.

• Hydration & Crystallization: Add 0.3 mL of distilled water (stoichiometric amount for monohydrate formation). Cool the mixture to 4°C slowly over 12 hours to promote the growth of high-purity crystals.

• Isolation: Filter the precipitate, wash with cold ethanol, and dry under vacuum at room temperature (avoid elevated temperatures to prevent dehydration).

Protocol D: Synthesis of 5-HT₄ Selective Piperidinyl Ester Derivatives

Causality: Replacing the amide bond with an ester bond alters the ligand-receptor interaction, significantly increasing 5-HT₄ receptor affinity while abolishing D₂ antagonism[2].

• Alkylation: React 4-amino-5-chloro-2-methoxybenzoic acid with 1,2-dibromoethane in THF using DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) as a non-nucleophilic base to yield the 2-bromoethyl ester[2].

• Condensation: Condense the bromoethyl ester with 1-piperidineethanol in DMF in the presence of K₂CO₃ at 80°C[2].

• Purification: Monitor via TLC. Upon completion, quench with water, extract with ethyl acetate, and purify via silica gel chromatography.

Quantitative Data Presentation

Table 1 summarizes the expected yields and optimized conditions for the synthesis of metoclopramide and its derivatives based on validated literature.

Reaction Step / Product	Starting Material	Reagents / Catalyst	Yield (%)	Reference
Methyl 4-amino-2-methoxybenzoate	p-Aminosalicylic acid	KOH, Dimethyl sulfate, Acetone	>85.0%	[4]
4-Amino-5-chloro-2-methoxybenzoic acid	Methyl 4-amino-2-methoxybenzoate	NCS, DMF; then NaOH	87.5 - 88.3%	[4]
Metoclopramide Base	4-Amino-5-chloro-2-methoxybenzoic acid	N,N-diethylethane-1,2-diamine	95.5 - 96.0%	[5]
[¹¹C]Metoclopramide (Radiotracer)	O-desmethyl-metoclopramide	[¹¹C]CH₃I, NaOH	~93.0%*	[3]
Piperidinyl Ester Derivatives	4-Amino-5-chloro-2-methoxybenzoic acid	1,2-dibromoethane, DBU	70.0 - 80.0%	[2]

*Note: Radiochemical yield (RCY) for [¹¹C]metoclopramide is highly dependent on the efficiency of the [¹¹C]CH₃I to [¹¹C]CH₃OTf conversion step[3].

References

• National Institutes of Health (PMC) : Pitfalls and solutions of the fully-automated radiosynthesis of [11C]metoclopramide.[Link]

• ACS Publications : New Esters of 4-Amino-5-chloro-2-methoxybenzoic Acid as Potent Agonists and Antagonists for 5-HT4 Receptors. [Link]

• PubChem (NIH) : Metoclopramide | C14H22ClN3O2 | CID 4168. [Link]

Sources

• 1. Metoclopramide | C14H22ClN3O2 | CID 4168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Methyl 4-amino-2-methoxybenzoate | 27492-84-8 | Benchchem [benchchem.com]
• 5. 2-Benzhydrylquinuclidin-3-one | 32531-66-1 | Benchchem [benchchem.com]

Technical Notes & Optimization

Optimizing storage conditions for metoclopramide dihydrochloride monohydrate stability

Welcome to the Technical Support Center for Metoclopramide Dihydrochloride Monohydrate Stability . This knowledge base is designed for drug development professionals, analytical chemists, and formulation scientists. Here, we synthesize mechanistic chemistry with field-proven troubleshooting to help you optimize storage conditions, prevent degradation, and validate your analytical workflows.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does metoclopramide degrade rapidly in certain aqueous formulations but remain stable in others? A: The stability of metoclopramide is highly dependent on light exposure and the pH of the formulation. Metoclopramide is inherently photosensitive [1]. Under UV irradiation (254 nm) or natural sunlight, it undergoes rapid first-order kinetic degradation. The causality lies in the protonation state of the molecule: at pH 7, the highest quantum yield of photodegradation ( ϕ=43.55×10−4 ) is observed [2]. At this neutral pH, the protonated tertiary amine alters the electronic distribution of the benzamide structure, making the C-Cl bond highly susceptible to homolytic cleavage. Conversely, highly alkaline conditions (pH 11) yield the deprotonated free base, which shifts the molecular orbital energies and significantly slows down photolysis[2].

Q2: What specific degradation pathways and photoproducts should I monitor during forced degradation studies? A: When exposed to light, metoclopramide does not simply hydrolyze; it undergoes complex photochemical reactions. You must monitor for three primary mechanisms [2, 3]:

• Scission of the Chlorine Atom: This is the dominant pathway under UV stress. The loss of the chlorine radical leaves a highly reactive intermediate that often polymerizes, meaning you must look for dimeric and trimeric photoproducts (e.g., m/z 529 and 563) in your LC-MS/MS chromatograms [3].

• Dealkylation of the Amino Group: Look for a mass shift of -73 Da, corresponding to the loss of the diethylamine lateral chain, yielding an m/z 227 fragment [3].

• Hydroxylation of the Aromatic Ring: Mediated by reactive oxygen species (ROS) or direct ⋅OH attack on the electron-rich regions of the aromatic ring [2].

Fig 1. Primary photodegradation pathways of metoclopramide under UV/solar irradiation.

Q3: How do environmental impurities in the solvent affect photostability? A: Counterintuitively, the presence of certain organic and inorganic impurities—such as NO3−​ , Fe(III) , and humic acid (HA)—can actually inhibit the photodegradation of metoclopramide in aqueous solutions [2]. This occurs due to the "inner filter effect," where these ubiquitous substances competitively absorb the incident UV/solar radiation, shielding the active pharmaceutical ingredient (API) from photonic excitation.

Q4: What are the validated shelf-life and storage limits for clinical admixtures? A: Commercially available solid tablets are stable for 3 years, and oral/injectable solutions for 5 years, provided they are strictly protected from light [1]. For clinical preparations:

• Syringe Stability: Metoclopramide diluted to 0.5 mg/mL in 0.9% NaCl in polypropylene syringes is chemically stable for 21 days at 25°C[4].

• Admixtures: When combined with diphenhydramine hydrochloride and dexamethasone sodium phosphate in 0.9% NaCl, the admixture retains >90% potency for 48 hours at room temperature, even without light protection[5].

Section 2: Quantitative Stability Profiles

To aid in risk assessment during formulation, the following table summarizes the quantitative degradation of metoclopramide under various forced degradation conditions.

Stress Condition	Environmental State	Exposure Time	Degradation (%)	Primary Mechanism Observed
Acidic (pH < 3)	Dark	24 Hours	< 1.0%	Highly stable; negligible hydrolysis[2]
Neutral (pH 7)	Solar Radiation	60 Minutes	> 15.0%	Rapid photolysis (Dealkylation) [2, 3]
Basic (pH > 10)	Dark	24 Hours	22.12%	Base-catalyzed degradation [2]
Oxidative ( H2​O2​ )	Dark	24 Hours	1.82%	N-oxidation (Minor pathway) [2]
Photolytic (Solid)	Sunlight	24 Hours	7.92%	C-Cl Scission [2]

Section 3: Self-Validating Experimental Protocol

To ensure trustworthiness in your stability indicating assays, you must utilize a self-validating system. The following protocol for ICH Q1B Photostability Testing incorporates mandatory dark controls and internal standards to definitively isolate light-induced degradation from thermal or matrix-induced artifacts.

Protocol: HPLC-MS/MS Photostability Assessment

Step 1: Sample Preparation & Internal Standardization

• Prepare a 1.0 mg/mL stock solution of metoclopramide dihydrochloride monohydrate in a compatible mobile phase (e.g., 40:60 Acetonitrile:Phosphate buffer, pH 3.0).

• Spike the solution with an internal standard (e.g., Apixaban) at a known concentration. Causality: The internal standard corrects for ionization suppression in the MS source caused by the co-elution of complex polymeric photoproducts [5].

Step 2: Split-Batch Irradiation (The Self-Validating Step)

• Aliquot the stock solution into two identical clear quartz volumetric flasks.

• Test Sample: Place Flask A in a photostability chamber emitting 254 nm UV light (or simulated sunlight matching ICH Q1B standards).

• Dark Control: Tightly wrap Flask B in double-layered aluminum foil and place it in the exact same chamber. Causality: This ensures both samples experience identical thermal fluctuations. Any degradation in Flask A not present in Flask B is definitively photolytic, validating the mechanism.

Step 3: Time-Course Sampling

• Extract 100 µL aliquots from both flasks at t=0,15,30,60, and 180 minutes.

• Quench the samples immediately by transferring them to amber HPLC vials stored at 4°C to halt further radical propagation.

Step 4: LC-MS/MS Analysis

• Inject samples into the HPLC-MS/MS system. Set the mass spectrometer to monitor the parent ion ( m/z 300) and primary fragments ( m/z 227, 184) [3].

• Calculate the peak area ratio of metoclopramide to the internal standard. Plot the natural log of the remaining concentration versus time to verify pseudo-first-order kinetics.

Fig 2. Self-validating ICH Q1B photostability testing workflow for metoclopramide.

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 4168, Metoclopramide." Hazardous Substances Data Bank (HSDB) / The Merck Index. Available at:[Link]

• Dabić, D., et al. "Photodegradation, toxicity and density functional theory study of pharmaceutical metoclopramide and its photoproducts." Science of The Total Environment, 2021. Available at: [Link]

• Aubert, N., et al. "LC–MS characterization of metoclopramide photolysis products." Journal of Photochemistry and Photobiology A: Chemistry, 2009. Available at:[Link]

• Gupta, V. D. "Chemical stability of metoclopramide hydrochloride injection diluted with 0.9% sodium chloride injection in polypropylene syringes at room temperature." International Journal of Pharmaceutical Compounding, 2005. Available at:[Link]

• Kintzel, P. E., et al. "Stability of i.v. admixture containing metoclopramide, diphenhydramine hydrochloride, and dexamethasone sodium phosphate in 0.9% sodium chloride injection." American Journal of Health-System Pharmacy, 2014. Available at:[Link]

Technical Support Center: Impurity Profiling of Metoclopramide Dihydrochloride Monohydrate

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in navigating the complex impurity profiling of Metoclopramide Dihydrochloride Monohydrate .

Metoclopramide is a dopamine D2 antagonist, but its structural properties make its analytical control challenging. The API is prone to both process-related impurities (due to structural similarities in synthetic precursors) and degradation products (specifically via photolysis and hydrolysis). To ensure pharmacopeial compliance and patient safety, your analytical methods cannot merely separate peaks—they must function as self-validating systems that confirm peak identity, track mass balance, and resolve hidden co-elutions.

Comprehensive Analytical Workflow

To achieve baseline resolution of all European Pharmacopoeia (EP) and USP-defined related substances, a multi-dimensional approach is often required. The workflow below illustrates the integration of standard UHPLC with orthogonal Supercritical Fluid Chromatography (SFC) and LC-MS/MS to ensure no trace impurity is missed.

Fig 1: Comprehensive analytical workflow for metoclopramide impurity profiling.

Quantitative Data: Key Impurities & Chromatographic Behavior

Understanding the origin and behavior of each impurity is the first step in method development. Below is a structural and chromatographic summary of the primary metoclopramide impurities under standard reversed-phase conditions[1].

Impurity	Chemical Name	Origin	Typical RRT (UHPLC)	Analytical Challenge
Metoclopramide	4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide	API	1.00	Main peak tailing
Impurity A	4-amino-5-chloro-2-methoxybenzoic acid	Process / Degradation	~0.95	Severe co-elution risk with API
Impurity B	Methyl 4-(acetylamino)-5-chloro-2-methoxybenzoate	Degradation	~2.50	Late elution
Impurity C	4-(acetylamino)-5-chloro-2-methoxybenzoic acid	Degradation	~1.60	Critical pair with Impurity D
Impurity D	4-(acetylamino)-2-hydroxybenzoic acid	Degradation	~1.55	Critical pair with Impurity C
Impurity G	4-amino-5-chloro-2-hydroxybenzoic acid	Process	~1.05	Elutes in API tailing edge

Validated Experimental Methodologies

Do not simply execute these steps; understand the causality behind them. Every parameter here is chosen to force the analytical system to validate its own results.

Protocol A: UHPLC-UV/MS Method for Routine Profiling & Quantification

This protocol is designed to achieve a minimum USP resolution of ≥2.0 for critical pairs while utilizing mass detection to confirm peak identity[2],[3].

• Sample Preparation: Prepare a stock solution of metoclopramide API at 10 mg/mL in methanol. Dilute with water to a working concentration of 0.5 mg/mL. Spike with related substances (Impurities A, B, C, D, G) at a 1.0% level (or 0.03% for trace detection limits)[1],[2].

• Stationary Phase Selection: Utilize a sub-2 µm C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm). Causality: The high surface area and tight particle size distribution provide the theoretical plates necessary to separate the Impurity C and D critical pair[1].

• Mobile Phase Optimization:

  • Mobile Phase A: 10 mM Ammonium Formate adjusted to pH 2.15[3]. Causality: Metoclopramide has basic amine groups. At pH 2.15, these groups are fully protonated, and residual silanols on the column are neutralized, preventing secondary ion-exchange interactions that cause peak tailing.

  • Mobile Phase B: Acetonitrile.

• Detection & Self-Validation: Run UV detection at 275 nm in series with an in-line single quadrupole mass detector (e.g., QDa). Self-Validation: The system is only deemed suitable if the USP tailing factor for the API is ≤ 1.5, and the UV spectra perfectly align with the expected m/z values for each peak[2],[3].

Protocol B: Forced Degradation (Photolysis) & LC-MS/MS Characterization

Metoclopramide is highly sensitive to light. This protocol isolates and identifies its photolytic degradation pathways[4].

• Controlled Irradiation: Place aqueous metoclopramide solutions in a photoreactor equipped with 254 nm UV lamps. Causality: 254 nm closely matches the maximal UV absorption wavelength of the drug, ensuring efficient energy transfer to the molecule[4].

• Time-Course Sampling: Extract aliquots at 0, 15, 30, 60, and 180 minutes[4]. Self-Validation: By tracking the degradation over time, you create a kinetic map that differentiates primary degradants from secondary (cascading) degradants.

• Structural Elucidation: Analyze the aliquots using LC-ion trap MS/MS. Compare the MS/MS fragmentation of the parent drug (m/z 300) against the degradants. Look for the characteristic loss of diethylamine (-73 Da) resulting in an m/z 227 product, and amide bond cleavage resulting in an m/z 184 product[4].

Fig 2: Primary photolytic degradation pathways of metoclopramide under UV irradiation.

Field-Proven Troubleshooting & FAQs

Q: During UHPLC-UV analysis, Impurity A completely co-elutes with the main metoclopramide peak. How can I resolve this without compromising the rest of the separation? A: Impurity A is structurally highly similar to the API. In standard reversed-phase UHPLC using water/acetonitrile gradients, it often elutes at ~3.7 minutes, completely hidden under the massive API peak[1]. The Fix: Implement Supercritical Fluid Chromatography (SFC) as an orthogonal technique. Using an Rx-SIL column with a methanol/10 mM ammonium formate co-solvent in SFC mode changes the retention mechanism from hydrophobic to polar/hydrogen-bonding interactions. This orthogonal shift successfully pulls Impurity A away from the API peak, allowing for accurate trace-level quantification[1].

Q: I am observing poor peak shape and baseline drift specifically for Impurity G. What is the root cause? A: Impurity G typically elutes in the immediate tailing edge of the major API peak. If your API peak is tailing, it will swallow Impurity G. Tailing here is almost always caused by secondary interactions between the basic amine of metoclopramide and un-endcapped silanols on your stationary phase. The Fix: First, ensure your mobile phase pH is strictly controlled at 2.15[3]. Second, switch to a fully end-capped, high-density C18 column. If the issue persists, verify that your injection volume isn't causing column overload; reduce the injection volume while relying on the MS detector to maintain sensitivity[2].

Q: My mass balance is failing during photolytic forced degradation studies. The degradation of the API doesn't match the sum of the impurity peaks. Why? A: You are likely observing secondary photolysis. When metoclopramide is exposed to UV light for extended periods (>60 minutes), the primary photolysis products (m/z 227 and m/z 184) absorb the UV energy and undergo further degradation into smaller, highly polar, or volatile fragments that your LC method may not retain or detect[4]. The Fix: Rely on your early time-course sampling (15 and 30 minutes) for mass balance calculations. At these early stages, the primary degradants have formed, but secondary photolysis has not yet occurred at a significant rate[4].

References

• Orthogonal Separation of Pharmaceutical Impurities by the Agilent 1260 Infinity II SFC/UHPLC Hybrid System.Agilent Technologies.
• LC–MS characterization of metoclopramide photolysis products.Université catholique de Louvain / Journal of Photochemistry and Photobiology A: Chemistry.
• Transfer of the HPLC Method for Related Substances Analysis of Metoclopramide HCl.Waters Corporation / LabRulez LCMS.
• The Path to Successful Drug Development Starts with Purposeful Method Development.Waters Corporation.

Sources

• 1. agilent.com [agilent.com]
• 2. lcms.cz [lcms.cz]
• 3. lcms.cz [lcms.cz]
• 4. farm.ucl.ac.be [farm.ucl.ac.be]

Preventing oxidation of metoclopramide dihydrochloride monohydrate in solution

Technical Support Center: Metoclopramide Dihydrochloride Monohydrate Stability

Welcome to the Formulation & Stability Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to move beyond basic instructions and delve into the fundamental chemical causality of metoclopramide degradation. By understanding the exact mechanisms of oxidation, you can engineer self-validating formulation protocols that inherently resist degradation, ensuring the long-term stability and safety of your pharmaceutical products.

Part 1: Mechanistic Overview of Metoclopramide Degradation

Metoclopramide (MCP) is an antiemetic and gastrointestinal prokinetic agent. While the active pharmaceutical ingredient (API) is generally robust, its chemical structure contains two highly reactive sites: a primary aromatic amine and a tertiary aliphatic amine.

When exposed to oxidative stress (such as dissolved oxygen or peroxides), the tertiary amine undergoes an electron transfer oxidation, rapidly converting into metoclopramide N-oxide[1]. Furthermore, MCP is photosensitive; exposure to UV or visible light catalyzes photolytic degradation, leading to dechlorination and hydroxylation of the aromatic ring[2]. Understanding this dual vulnerability is critical: any successful formulation must simultaneously address both oxidative and photolytic pathways.

Metoclopramide degradation pathways via oxidation and photolysis.

Part 2: Troubleshooting & FAQs

Q1: My metoclopramide injection (5 mg/mL) develops a yellowish tint after 1 month at 40°C/75% RH. What is the chemical basis of this discoloration? A: The yellowing is a macroscopic indicator of oxidative degradation. When the tertiary amine undergoes N-oxidation, and the primary aromatic amine is subjected to oxidative stress, complex chromophores (such as azo or diazo compounds) can form. In rigorous stability studies, this color change is quantitatively measured against a 0.0005 M iodine reference standard at 450 nm[3]. To prevent this, your formulation must be strictly anaerobic. The presence of color confirms that either your dissolved oxygen (DO) limits were breached or your headspace sealing was compromised.

Q2: How do trace metals in the Water for Injection (WFI) or excipients affect the oxidation rate? A: Trace transition metals (e.g., Cu²⁺, Fe³⁺) act as potent catalysts for the generation of reactive oxygen species (ROS) via Fenton-like reactions. These ROS aggressively attack the tertiary amine of metoclopramide. If your API or excipients have variable heavy metal profiles, the oxidation rate will be unpredictable. Adding a chelating agent like disodium edetate (EDTA) acts as a self-validating safeguard, sequestering these catalysts and neutralizing batch-to-batch variability in trace metal content.

Q3: What are the optimal quantitative parameters to prevent oxidation without relying on harsh preservatives? A: Metoclopramide hydrochloride is reportedly stable across a wide pH range (2-9)[4], but the kinetics of hydrolysis and oxidation are minimized in a slightly acidic environment. By controlling the environmental parameters, you can often avoid the need for secondary antioxidants.

Table 1: Quantitative Formulation Parameters for Metoclopramide Solutions

Parameter	Target Specification	Mechanistic Rationale
pH Range	4.5 – 6.5	Minimizes base-catalyzed hydrolysis and slows N-oxidation kinetics.
Dissolved Oxygen (DO)	< 1.0 ppm	Removes the primary electron acceptor required for N-oxide formation.
Headspace Oxygen	< 2.0 %	Prevents oxygen ingress into the solution over the product's shelf life.
Chelating Agent	0.01% w/v (EDTA)	Sequesters trace heavy metals to prevent Fenton-catalyzed ROS generation.
Antioxidant (Optional)	0.05% w/v (Na-Metabisulfite)	Acts as a sacrificial reducing agent if DO limits cannot be strictly maintained.

Part 3: Standardized Anaerobic Formulation Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By measuring the Dissolved Oxygen (DO) at critical control points, you verify the integrity of the process before proceeding to the next step.

Step-by-Step Methodology:

• WFI Preparation & Deoxygenation: Heat Water for Injection (WFI) to 80°C to decrease gas solubility. Cool the WFI to 25°C while continuously sparging with high-purity Nitrogen (N₂) gas.

• DO Verification (Critical Control Point): Measure the dissolved oxygen. Do not proceed until DO is strictly < 1.0 ppm.

• Excipient Dissolution: Under continuous N₂ blanketing, add buffering agents (e.g., sodium acetate/acetic acid) and chelators (e.g., disodium EDTA). Stir until completely dissolved.

• API Addition: Add the Metoclopramide Dihydrochloride Monohydrate. Maintain N₂ blanketing and protect the compounding vessel from direct light to prevent photolysis[2].

• pH Adjustment: Verify and adjust the pH to the target of 4.5 – 6.5 using 0.1 N HCl or 0.1 N NaOH.

• Sterile Filtration: Pass the solution through a 0.22 µm PVDF or PES sterilizing-grade filter.

• Filling & Sealing: Fill the solution into amber glass ampoules or vials (amber glass blocks UV transmission). Flush the headspace with N₂ immediately prior to sealing. Verify headspace O₂ is < 2.0%.

Step-by-step anaerobic formulation workflow for metoclopramide solutions.

Part 4: Analytical Validation

Q4: How do I analytically validate that oxidation has been successfully prevented? A: You must utilize a stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method capable of resolving the intact API from its N-oxide degradant.

Self-Validation Check: Do not assume your HPLC method is stability-indicating just because it yields a single peak for the API. You must run a Forced Degradation Positive Control . Treat a sample of your metoclopramide solution with an oxidizing agent like potassium peroxymonosulfate (Oxone) or 3% H₂O₂[1]. This will intentionally generate the metoclopramide N-oxide. Inject this stressed sample to prove that your chromatographic conditions (column chemistry, mobile phase gradient, and UV detection wavelength) can successfully resolve the N-oxide peak from the primary API peak. Only then can you trust the absence of the N-oxide peak in your actual stability samples.

References

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics. 2

• Metoclopramide | C14H22ClN3O2 | CID 4168. PubChem - National Institutes of Health (NIH). 4

• US11628150B2 - Nasal formulations of metoclopramide. Google Patents. 3

• Determination of Metoclopramide Hydrochloride in Pharmaceutical Formulations using N-Oxidation Caroate. Turkish Journal of Pharmaceutical Sciences. 5

Sources

• 1. turkjps.org [turkjps.org]
• 2. jddtonline.info [jddtonline.info]
• 3. US11628150B2 - Nasal formulations of metoclopramide - Google Patents [patents.google.com]
• 4. Metoclopramide | C14H22ClN3O2 | CID 4168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. turkjps.org [turkjps.org]

Improving bioavailability of metoclopramide dihydrochloride monohydrate formulations

Welcome to the Metoclopramide Formulation & Bioavailability Support Center . This guide is engineered for researchers, formulators, and pharmacokinetic scientists troubleshooting the delivery of metoclopramide dihydrochloride monohydrate. Below, you will find mechanistic explanations, validated protocols, and data-driven solutions to overcome pre-systemic clearance and membrane permeability barriers.

Section 1: Mechanistic Overview & Bioavailability Challenges

Q: Why does the oral bioavailability of metoclopramide dihydrochloride monohydrate fluctuate so drastically (32–98%) in our clinical models? A: The variability is not driven by poor absorption, as metoclopramide is a BCS Class I compound (high solubility, high permeability)[1]. The root cause is extensive and highly variable hepatic first-pass metabolism. Upon oral administration, the drug is absorbed through the gastrointestinal tract and transported via the portal vein directly to the liver, where it undergoes rapid N-deethylation[2]. To circumvent this pre-systemic clearance, formulation strategies must shift toward alternative administration routes—such as intranasal or transdermal delivery—which allow the drug to enter the systemic circulation directly, bypassing the liver entirely[3][4].

Section 2: Intranasal Formulation Troubleshooting

Q: Our standard metoclopramide aqueous nasal spray shows a rapid Tmax​ but a poor total AUC. How can we prevent rapid mucociliary clearance and boost absorption? A: Standard aqueous sprays are typically cleared from the human nasal cavity within 15–20 minutes, severely limiting the time available for transmucosal absorption. To increase residence time, you must engineer an in-situ gelling system[3].

By utilizing mucoadhesive polymers like Carbopol 934P (at concentrations ≥ 0.15%) or Gellan gum, the formulation remains a flowable liquid in the bottle but undergoes an immediate phase transition into a viscoelastic gel upon contact with the physiological ions (e.g., Na+ , Ca2+ ) and pH of the nasal mucosa[1][3]. This traps the active pharmaceutical ingredient (API) against the highly vascularized respiratory epithelium, significantly boosting absolute bioavailability from ~40.67% (oral solution) to >54.61% (nasal gel)[3].

🔬 Self-Validating Protocol: Preparation of Ion-Activated In-Situ Nasal Gel

This protocol utilizes a self-validating quality control step to ensure physiological gelation.

• Polymer Hydration: Disperse 0.2% (w/v) Gellan gum into deionized water heated to 90°C. Stir continuously until fully hydrated, then cool to room temperature.

• API & Preservative Incorporation: Dissolve metoclopramide dihydrochloride monohydrate (equivalent to your target dose, e.g., 10 mg) into the polymer base. Add 0.03% methyl paraben; this specific concentration has been literature-validated to provide antimicrobial efficacy with minimal ciliatoxicity to the nasal mucosa[5].

• Osmolarity Adjustment: Add mannitol to adjust the formulation to isotonicity (290–310 mOsm/kg). Causality: Hypo- or hypertonic solutions will cause epithelial cell dehydration or swelling, disrupting the tight junctions and causing patient discomfort[3].

• Validation Check (The Self-Validating Step): Extract 1 mL of the finished formulation and inject it into a vial containing 0.2 mL of Simulated Nasal Fluid (SNF: 150 mM NaCl, 40 mM KCl, 5.3 mM CaCl2​ ). A successful batch will instantly transition from a liquid to a rigid gel upon contact with the SNF cations. If it remains liquid, the polymer concentration or hydration time must be increased.

Section 3: Transdermal Delivery & Permeation Enhancers

Q: We are developing a drug-in-adhesive transdermal patch, but the flux rate of the metoclopramide salt is too low. How do we overcome the stratum corneum barrier? A: Metoclopramide dihydrochloride monohydrate is highly hydrophilic, making it energetically unfavorable for the drug to partition into the lipophilic stratum corneum. You must actively disrupt the highly ordered intercellular lipid packing of the skin[4].

The integration of Chemical Permeation Enhancers (CPEs) is mandatory. Terpenes (such as terpinolene, logP 4.52) or essential oils (like 10% olive oil or eucalyptus oil) are highly effective[4][6][7]. These enhancers intercalate into the lipid bilayers, increasing lipid fluidity and drug diffusivity. Alternatively, loading the API into Halloysite Nanotubes (HNTs) within an acrylic adhesive matrix (e.g., DURO-TAK) can provide a sustained, high-flux release profile with a shorter lag time[8][9].

📊 Data Presentation: Comparative Efficacy of Formulation Strategies

The following table summarizes quantitative improvements in bioavailability and permeation across different advanced formulations.

Formulation Strategy	Delivery Route	Key Excipient / Enhancer	Performance Metric
Standard Oral Solution	Oral	None (Baseline)	40.67% Absolute Bioavailability[1][3]
In-Situ Nasal Gel	Intranasal	Carbopol 934P (0.15%)	54.61% Absolute Bioavailability[1][3]
Nasal Spray	Intranasal	0.03% Methyl Paraben	62.3% Relative Bioavailability (vs 24.9% Oral)[5]
Polymeric Matrix Patch	Transdermal	Olive Oil (10%)	Flux: 310.72 µg/cm²/h (Non-Fickian diffusion)[6]
Biopolymer Film	Transdermal	Terpinolene	Highest stratum corneum lipid disruption[4]
HNT Drug-in-Adhesive	Transdermal	HNTs + DMSO/Liquid Paraffin	Flux: 0.103 mg/cm²/h; Lag time: 1.802 h[9]

Section 4: Solid Dispersions for Oral Delivery

Q: If clinical requirements dictate an oral dosage form, how can we improve the pharmacokinetic profile despite first-pass metabolism? A: You must overwhelm the local metabolic enzymes by ensuring ultra-rapid dissolution and absorption. This is achieved via Solid Dispersion techniques. By dissolving the API with hydrophilic carriers like PVP K30, Pluronic F-68 (PLX-188), or HPβCD using solvent evaporation, the drug is forced into an amorphous state[10]. When this solid dispersion is compressed into an OROS (Osmotic Controlled-Release Oral Delivery System) dispersible tablet, it yields a significantly higher Cmax​ and AUC compared to standard commercial tablets (e.g., Primperan)[11].

Section 5: Formulation Workflow Visualization

Decision matrix for metoclopramide formulation based on pharmacokinetic delivery goals.

Section 6: References

• Zaki et al. "In situ gels of Metoclopramide Hydrochloride for intranasal delivery: in vitro evaluation and in vivo pharmacokinetic study in rabbits." Taylor & Francis / PubMed.3

• "Metoclopramide nasal spray in vitro evaluation and in vivo pharmacokinetic studies in dogs." Taylor & Francis. 5

• "Development and optimization of metoclopramide containing polymeric patches: impact of permeation enhancers." SciELO.6

• "Optimization of Biopolymer Based Transdermal Films of Metoclopramide as an Alternative Delivery Approach." MDPI. 4

• "Formulation development, characterization, and mechanistic PBPK modeling of metoclopramide loaded halloysite nanotube (HNT) based drug-in-adhesive type transdermal drug delivery system." PubMed Central (PMC). 9

• "TRANSDERMAL DELIVERY OF METOCLOPRAMIDE USING EUCALYPTUS OIL AND SHEAR BUTTER." African Journal of Pharmaceutical Research and Development.7

• "Formulation Development to Enhance the Solubility of Metoclopramide Base Drug by Solid Dispersion and Evaluation of Transdermal Film." Journal of Drug Delivery and Therapeutics. 10

• "Metoclopramide-OROS Dispersible Tablets Optimized Formula Bioavailability Study." Open Access Macedonian Journal of Medical Sciences. 11

• "FORMULATION AND IN VITRO CHARACTERIZATION OF METOCLOPRAMIDE LOZENGES BY USING THE QUALITY BY DESIGN (QBD) APPROACH." Universal Journal of Pharmaceutical Research. 2

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. View of FORMULATION AND IN VITRO CHARACTERIZATION OF METOCLOPRAMIDE LOZENGES BY USING THE QUALITY BY DESIGN (QBD) APPROACH | Universal Journal of Pharmaceutical Research [ujpronline.com]
• 3. In situ gels of Metoclopramide Hydrochloride for intranasal delivery: in vitro evaluation and in vivo pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization of Biopolymer Based Transdermal Films of Metoclopramide as an Alternative Delivery Approach [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. scielo.br [scielo.br]
• 7. ajopred.com [ajopred.com]
• 8. researchgate.net [researchgate.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. jddtonline.info [jddtonline.info]
• 11. Metoclopramide-OROS Dispersible Tablets Optimized Formula Bioavailability Study | Open Access Macedonian Journal of Medical Sciences [oamjms.eu]

Technical Support Center: Metoclopramide Dihydrochloride Monohydrate Extraction Recovery

Welcome to the Bioanalytical Technical Support Center. This guide provides advanced troubleshooting, validated protocols, and mechanistic insights for optimizing the extraction recovery of Metoclopramide Dihydrochloride Monohydrate (MCP) from biological matrices (plasma, serum, and urine) prior to LC-MS/MS or HPLC analysis.

Mechanistic Overview of Metoclopramide Extraction

Metoclopramide is a benzamide derivative functioning as a dopamine receptor antagonist. Chemically, it is a weak base with a pKa of approximately 9.0. The fundamental causality behind successful extraction lies in manipulating the ionization state of its primary and tertiary amine groups.

For Liquid-Liquid Extraction (LLE) , the matrix pH must be adjusted to at least 2 units above the pKa (pH > 11) to ensure the molecule is fully un-ionized and lipophilic, allowing partitioning into organic solvents like dichloromethane or tert-butyl methyl ether (TBME)[1][2]. Conversely, for Solid-Phase Extraction (SPE) , particularly Mixed-Mode Cation Exchange (MCX), the drug should be ionized (pH < 7) during the loading and washing steps to retain it via ionic interactions, followed by elution with a high-pH organic solvent[3].

Extraction Recovery Troubleshooting Workflow

The following diagnostic tree is designed to isolate the root cause of low or inconsistent extraction recoveries.

Diagnostic workflow for isolating metoclopramide extraction recovery failures.

Validated Experimental Protocols

To ensure self-validating systems, incorporate internal standards (e.g., Loratadine, Levosulpiride, or isotopically labeled Metoclopramide-d3) at the earliest possible stage to track procedural losses[1][2][4].

Protocol A: Optimized Liquid-Liquid Extraction (LLE) for Plasma

Causality: TBME provides a cleaner extraction profile than highly non-polar solvents, minimizing the co-extraction of endogenous phospholipids while efficiently partitioning un-ionized metoclopramide[1].

• Sample Aliquot: Transfer 500 µL of human plasma into a 10 mL polypropylene centrifuge tube.

• Internal Standard Addition: Add 20 µL of Internal Standard working solution (e.g., Levosulpiride or Loratadine at 10 µg/mL) and vortex for 10 seconds.

• Alkalinization (Critical Step): Add 250 µL of 1 M Sodium Hydroxide (NaOH). Vortex for 30 seconds. Rationale: Forces metoclopramide into its un-ionized free-base form.

• Extraction: Add 5.0 mL of tert-butyl methyl ether (TBME) or Dichloromethane (DCM)[1][2].

• Partitioning: Shake mechanically for 10 minutes, then centrifuge at 4000 rpm for 10 minutes at 4°C to resolve the phases.

• Recovery: Transfer the upper organic layer (if using TBME) or lower organic layer (if using DCM) to a clean glass tube.

• Evaporation & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial LC mobile phase (e.g., 80:20 Acetonitrile:0.4% Formic Acid)[1].

Protocol B: Solid-Phase Extraction (SPE) using Mixed-Mode Polymeric Sorbents

Causality: For complex matrices like urine, SPE provides superior clean-up. Molecularly Imprinted Polymers (MIPs) or strong cation exchange columns utilize the basic nature of metoclopramide for selective retention[3][5].

• Conditioning: Pass 1 mL of Methanol followed by 1 mL of deionized water (neutral pH) through the SPE cartridge[5].

• Loading: Dilute 1 mL of urine/plasma with 100 mM Sodium Acetate buffer (pH 4.5) to ensure the drug is protonated. Load onto the cartridge at 1-2 mL/min[3].

• Washing: Wash with 1 mL of 5% Methanol in water to remove hydrophilic interferences, followed by 1 mL of Acetone or 0.1M HCl to lock the basic drug in place while washing away neutral lipids[5].

• Elution: Elute with 2 mL of 2% Ammonium Hydroxide ( NH4​OH ) in Ethyl Acetate or Methanol. Rationale: The high pH neutralizes the drug's charge, breaking the ionic interaction with the sorbent[3].

• Drying: Evaporate the eluate under nitrogen and reconstitute for LC-MS/MS analysis.

Frequently Asked Questions (Troubleshooting Q&A)

Q1: My LLE recovery is consistently below 50%. What is the most likely cause? A: The matrix pH is likely insufficiently basic. Metoclopramide has a pKa of ~9.0. If the plasma is only adjusted to pH 9.0, 50% of the drug remains ionized and will not partition into the organic phase. Ensure the addition of a strong base (like 1M NaOH) to push the pH above 11.0[6].

Q2: I am seeing a massive drop in signal during LC-MS/MS, but my extraction recovery seems fine when using UV detection. Why? A: You are experiencing Ion Suppression (Matrix Effect) . While your absolute extraction recovery might be high, co-extracted phospholipids (especially if using a non-selective solvent like pure ethyl acetate without washing) are eluting at the same retention time as metoclopramide, suppressing the electrospray ionization (ESI) signal[1][4]. Solution: Switch to HILIC chromatography to separate the drug from phospholipids, or use a more selective SPE protocol[2].

Q3: During SPE elution, my recovery is highly variable. How can I stabilize it? A: Variable SPE elution for basic drugs is usually caused by the volatilization of the basic modifier in the elution solvent. If you are using NH4​OH in methanol, the ammonia gas escapes over time, lowering the pH of the eluent. Solution: Prepare the elution solvent (e.g., 98:2 Ethyl Acetate: NH4​OH ) fresh daily and keep it tightly capped[3].

Quantitative Data: Method Comparison

The following table summarizes expected recoveries and validation parameters across different extraction methodologies based on peer-reviewed bioanalytical data.

Extraction Method	Matrix	Solvent / Sorbent	Modifier / pH Adjustment	Mean Recovery (%)	LOQ (ng/mL)	Reference
LLE	Human Plasma	Tert-butyl methyl ether (TBME)	1M NaOH (Alkaline)	91.0%	0.78	Yan et al.[1]
LLE	Human Plasma	Dichloromethane (DCM)	None / Neutral	~85.0%	2.00	Lee et al.[2]
SPE (MIP)	Human Serum	Molecularly Imprinted Polymer	Load pH 8.5 / Elute MeOH:Acetic Acid	>90.0%	3.00	Javanbakht et al.[5]
SPE (C8)	Human Urine	C8 Reversed-Phase Cartridge	Aqueous wash / Methanol elution	82.5 - 97.4%	0.50	Al-Shaalan et al.[7]

References

• NYC Office of Chief Medical Examiner. Metoclopramide, Trimethoprim, Ticlopidine... SPE and GC-NPD Analysis. Available at:[Link]

• Yan, M., et al. (2010). Determination of metoclopramide in human plasma by LC-ESI-MS and its application to bioequivalance studies. Journal of Chromatography B. Available at:[Link]

• Javanbakht, M., et al. (2009). Novel molecularly imprinted polymers for the selective extraction and determination of metoclopramide in human serum and urine samples using high-performance liquid chromatography. PubMed. Available at: [Link]

• Giunchedi, P., et al. (2008). A New Sensitive Reversed‐phase High‐performance Liquid Chromatography Method for the Quantitative Determination of Metoclopramide in Canine Plasma. ResearchGate. Available at:[Link]

• Lee, H. W., et al. (2009). Determination of metoclopramide in human plasma using hydrophilic interaction chromatography with tandem mass spectrometry. PubMed. Available at:[Link]

• Al-Shaalan, N. H., et al. (2012). Effect of Metoclopramide on the Excretion Rate of Paracetamol Using HPLC–DAD. Oxford Academic. Available at:[Link]

• SciELO México. (2021). Determination of Pharmaceuticals Discharged in Wastewater from a Public Hospital Using LC-MS/MS Technique. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Determination of metoclopramide in human plasma using hydrophilic interaction chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nyc.gov [nyc.gov]
• 4. scielo.org.mx [scielo.org.mx]
• 5. Novel molecularly imprinted polymers for the selective extraction and determination of metoclopramide in human serum and urine samples using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

Metoclopramide Dihydrochloride Monohydrate vs. Domperidone: A Comprehensive Guide to Receptor Affinity and Pharmacological Profiling

Executive Summary

In the landscape of gastrointestinal prokinetics and antiemetics, Metoclopramide Dihydrochloride Monohydrate and Domperidone are two of the most widely utilized agents. While both exert their primary therapeutic effects via the antagonism of dopamine D2 receptors, their broader receptor affinity profiles, off-target interactions, and blood-brain barrier (BBB) permeability dictate entirely different clinical utilities and safety margins.

This guide provides an objective, data-driven comparison of their receptor binding kinetics, structural pharmacodynamics, and the experimental methodologies used to validate these metrics.

Comparative Receptor Affinity Profiles

The pharmacological divergence between metoclopramide and domperidone is rooted in their distinct receptor binding affinities ( Ki​ ) and half-maximal inhibitory concentrations ( IC50​ ).

• Dopamine D2/D3 Receptors: Domperidone is a highly potent and selective D2/D3 receptor antagonist, exhibiting single-digit nanomolar affinity[1]. In contrast, metoclopramide binds to the D2 receptor with moderate affinity, requiring roughly 30 to 50 times the concentration to achieve the same receptor occupancy[2].

• Serotonergic Activity (5-HT3 and 5-HT4): Metoclopramide is a multi-target ligand. Beyond D2 antagonism, it acts as a moderate-affinity antagonist at the 5-HT3 receptor and an agonist at the 5-HT4 receptor[3][4]. This 5-HT4 agonism is the primary driver of its potent prokinetic effect in the enteric nervous system. Domperidone lacks meaningful affinity for these serotonergic receptors[5].

• hERG Channel (Off-Target Liability): Domperidone exhibits a high affinity for the human Ether-à-go-go-Related Gene (hERG) potassium channel, which correlates with its known risk of QT interval prolongation and sudden cardiac death. Metoclopramide demonstrates an approximately 100-fold lower affinity for the hERG channel, offering a comparatively wider cardiovascular safety margin[6][7].

Quantitative Receptor Affinity Comparison

Receptor Target	Metoclopramide ( Ki​ / IC50​ )	Domperidone ( Ki​ / IC50​ )	Pharmacological Role
Dopamine D2	Ki​ ~ 104 - 113 nM[2]	Ki​ ~ 1.9 - 3.0 nM[1][8]	Antiemetic (Area Postrema); Prokinetic (Enteric)
Dopamine D3	Moderate affinity	Ki​ ~ 0.6 - 4.5 nM[1]	Synergistic antiemetic effect
Serotonin 5-HT3	IC50​ ~ 120 - 308 nM[3][4]	Inactive / No affinity[5]	Antiemetic (Vagal afferents)
Serotonin 5-HT4	Agonist (High efficacy)	Inactive[5]	Prokinetic (Gastric emptying)
hERG Channel	Weak affinity[6]	High affinity (Potent blocker)[7]	Off-target (QT prolongation risk)

Mechanistic Causality: Blood-Brain Barrier & P-Glycoprotein Dynamics

Receptor affinity alone does not explain the distinct side-effect profiles of these two drugs. The defining differentiator is their interaction with the Blood-Brain Barrier (BBB) .

Metoclopramide readily permeates the BBB. While this allows it to effectively block D2 receptors in the area postrema (mediating its antiemetic effect), it also leads to widespread D2 blockade in the central nervous system (CNS), specifically the striatum. This central antagonism is the direct causal mechanism for extrapyramidal symptoms (EPS) and tardive dyskinesia[9][10].

Conversely, domperidone is an avid substrate for P-glycoprotein (P-gp) efflux transporters located on the endothelial cells of the BBB[10]. Any domperidone that diffuses into the endothelial cells is immediately pumped back into the systemic circulation. Consequently, domperidone is peripherally restricted. It exerts its antiemetic effects by acting on the area postrema—a circumventricular organ that lacks a tight BBB—without causing central striatal EPS[10][11].

Anatomical and pharmacological pathway divergence between Metoclopramide and Domperidone.

Experimental Methodologies: Validating Receptor Affinity

To objectively quantify the Ki​ values presented in Table 1, researchers rely on competitive radioligand binding assays. The following protocol outlines a self-validating system for determining D2 receptor affinity.

Rationale & Causality in Experimental Design

• Choice of Radioligand: [3H] -spiperone is utilized because it possesses sub-nanomolar affinity for D2 receptors and exhibits very low non-specific binding, ensuring a high signal-to-noise ratio[2].

• Filter Pre-treatment: Glass fiber filters are pre-soaked in 0.1% polyethylenimine (PEI). Because metoclopramide and domperidone are lipophilic basic amines, they can bind non-specifically to the negative charges on glass fibers. PEI neutralizes this charge, preventing false-positive background signals.

• Self-Validation (Controls): Total binding is measured in the absence of a competitor. Non-specific binding (NSB) is defined by adding a saturating concentration (1 μ M) of S-sulpiride[8]. Specific binding is the difference between the two, ensuring the assay strictly measures D2 interaction.

Standardized radioligand binding assay workflow for determining D2 receptor affinity.

Step-by-Step Protocol: D2 Radioligand Binding Assay

• Membrane Preparation:

  • Culture HEK-293 cells stably expressing human Dopamine D2 receptors.

  • Homogenize cells in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

  • Centrifuge at 48,000 × g for 20 minutes at 4°C. Resuspend the pellet in assay buffer to a final protein concentration of 50 µ g/well .

• Assay Incubation:

  • In a 96-well plate, combine 50 µL of [3H] -spiperone (final concentration ~0.5 nM), 50 µL of the test compound (metoclopramide or domperidone) at varying concentrations ( 10−11 to 10−4 M), and 100 µL of the membrane suspension.

  • Control Wells: Use buffer instead of the test compound for Total Binding. Use 1 µM S-sulpiride to define Non-Specific Binding (NSB)[8].

  • Incubate the plate at 25°C for 60 minutes to reach binding equilibrium.

• Rapid Vacuum Filtration:

  • Terminate the reaction by rapid filtration through Whatman GF/B filters (pre-soaked in 0.1% PEI for 1 hour) using a 96-well cell harvester[2].

  • Wash the filters three times with 3 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.

• Liquid Scintillation Counting:

  • Dry the filters, add 40 µL of scintillation cocktail to each well, and quantify the bound radioactivity (Counts Per Minute, CPM) using a microplate scintillation counter[2].

• Data Analysis:

  • Calculate specific binding: Specific CPM = Total CPM - NSB CPM.

  • Plot the specific binding against the log concentration of the test compound to generate a sigmoidal dose-response curve.

  • Extract the IC50​ value and convert it to the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) , where [L] is the radioligand concentration and Kd​ is the dissociation constant of [3H] -spiperone.

Conclusion & Drug Development Implications

For researchers and drug development professionals, the comparison between metoclopramide and domperidone highlights a classic pharmacological trade-off. Domperidone achieves high target specificity (potent D2 affinity) and avoids central nervous system toxicity via P-gp mediated efflux[1][10], but its structural pharmacophore carries a dangerous liability for hERG channel blockade[7].

Metoclopramide, while possessing weaker D2 affinity and a higher risk of CNS-mediated extrapyramidal symptoms due to BBB permeability[10], compensates with a multi-receptor mechanism (5-HT4 agonism / 5-HT3 antagonism) that provides robust prokinetic efficacy with a vastly reduced risk of sudden cardiac death[3][6]. Future drug development in this space (e.g., novel agents like trazpiroben) aims to synthesize the peripheral restriction of domperidone with the hERG-sparing profile of metoclopramide[12].

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. metoclopramide | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Review article: clinical implications of enteric and central D2 receptor blockade by antidopaminergic gastrointestinal prokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of the Blood–Brain Barrier Transport and Vulnerability to P-Glycoprotein-Mediated Drug–Drug Interaction of Domperidone versus Metoclopramide Assessed Using In Vitro Assay and PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Comprehensive Validation of Analytical Methods for Metoclopramide Dihydrochloride Monohydrate: A Comparative Guide

Executive Summary

In pharmaceutical development, the transition from legacy High-Performance Liquid Chromatography (HPLC) to Ultra-Performance Liquid Chromatography (UPLC) for analyzing metoclopramide dihydrochloride monohydrate (MCP) represents a critical leap in analytical capability. MCP is a potent dopamine receptor antagonist used to treat gastrointestinal motility disorders. Because its molecular structure—featuring a primary aromatic amine and an amide linkage—is highly susceptible to oxidative and hydrolytic degradation, analytical methods must be rigorously validated to serve as stability-indicating assays.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of UPLC, HPLC, and UV-Vis spectrophotometry for MCP analysis. Furthermore, this guide provides a self-validating, step-by-step UPLC protocol grounded in the latest[1][2].

Physicochemical Profiling & Method Selection Causality

The analytical strategy for MCP is dictated by its physicochemical properties. MCP possesses a pKa of approximately 9.0 due to its secondary diethylamino group.

• Chromatographic Causality: To prevent peak tailing caused by secondary interactions between the protonated amine and unendcapped silanols on a C18 stationary phase, the mobile phase must be highly acidic (pH ~2.5). This is typically achieved using orthophosphoric acid, which suppresses silanol ionization.

• Detection Causality: MCP exhibits two distinct UV maxima at ~213 nm and ~270 nm. While 270 nm offers high specificity for the aromatic ring, monitoring at 213 nm maximizes the absorptivity of the amide chromophore, driving the Limit of Detection (LOD) down to trace levels (<0.1 µg/mL) necessary for impurity profiling.

Comparative Performance Matrix: UPLC vs. HPLC vs. UV-Vis

When selecting an analytical method for MCP, laboratories must balance throughput, sensitivity, and operational cost. By leveraging sub-2 µm bridged ethyl hybrid (BEH) particles, UPLC minimizes eddy diffusion (the A-term in the van Deemter equation), resulting in sharper peaks and higher resolution of degradants compared to traditional 3.5–5 µm HPLC columns[3][4].

Performance Parameter	UPLC (Sub-2 µm C18)	HPLC (3.5 - 5 µm C18)	UV-Vis Spectrophotometry
Run Time	~1.2 min	3.0 - 6.5 min	Instantaneous
Linearity Range	10 - 150 µg/mL	2 - 10 µg/mL	2 - 24 µg/mL
Limit of Detection (LOD)	< 0.1 µg/mL	~0.26 µg/mL	> 1.0 µg/mL
Specificity	Excellent (Baseline resolves structural isomers)	Good (May struggle with closely eluting degradants)	Poor (Requires derivative or ratio spectra)
Solvent Consumption	~0.6 mL/run	~3.0 - 6.0 mL/run	Variable
Primary Application	Stability-indicating assays, High-throughput QC	Routine batch release	Rapid bulk assay, In-process checks

Data synthesized from comparative validation studies of MCP formulations.[4][5][6]

Self-Validating UPLC Protocol for Metoclopramide Dihydrochloride

A protocol is only as robust as its internal controls. The following UPLC methodology is designed as a self-validating system ; it integrates System Suitability Testing (SST) as an automated gatekeeper. If the SST criteria fail, the sequence is automatically aborted, ensuring absolute data integrity.

Step 1: System Suitability Testing (The Self-Validation Gate)

Before sample analysis, inject the standard solution (50 µg/mL) in five replicates. The system must independently verify:

• Retention Time %RSD: ≤ 1.0% (Ensures pump flow stability).

• Tailing Factor (T): ≤ 1.5 (Confirms absence of secondary silanol interactions).

• Theoretical Plates (N): ≥ 5,000 (Validates column efficiency).

Step 2: Reagent & Sample Preparation

• Diluent: Mix Water, Acetonitrile, and Orthophosphoric acid in an 80:20:0.1% v/v ratio.

• Standard Preparation: Accurately weigh 25 mg of MCP working standard into a 500 mL volumetric flask. Add 300 mL of diluent, sonicate for 10 minutes to completely dissolve, and make up the volume to yield a 50 µg/mL solution.

• Sample Preparation: Grind 20 MCP tablets. Transfer an amount equivalent to 10 mg of MCP into a 200 mL volumetric flask. Add 150 mL diluent, sonicate for 10 minutes, and dilute to volume. Filter through a 0.22 µm PTFE syringe filter.

Step 3: Chromatographic Conditions

• Column: Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: Isocratic elution using 0.1% Orthophosphoric acid : Acetonitrile (86:14 v/v).

• Flow Rate: 0.5 mL/min.

• Column Temperature: 27°C.

• Injection Volume: 0.5 µL.

• Detection: UV at 213 nm.

Fig 1: Lifecycle workflow for UPLC method validation of metoclopramide per ICH Q2(R2) guidelines.

Mechanistic Justification of ICH Q2(R2) Validation Parameters

To ensure the method is "fit for purpose" under , we do not merely execute tests; we must prove the analytical causality behind them[2][7].

Specificity via Forced Degradation

The Mechanism: MCP is subjected to 0.1N HCl (hydrolysis), 0.1N NaOH (base hydrolysis), 3% H₂O₂ (oxidation), and thermal stress (60°C). Oxidative stress specifically targets the primary amine, yielding N-oxide degradants. The Validation: The UPLC method must demonstrate a Peak Purity Angle less than the Peak Purity Threshold (using a Photodiode Array detector). This proves the sub-2 µm column provides enough theoretical plates (>100,000 N/m) to baseline-resolve the API from its structurally similar degradants.

Linearity and Range

The Mechanism: Detector saturation can skew quantitation at high concentrations. The Validation: Linearity is established from 10% to 150% of the target concentration (5 µg/mL to 75 µg/mL). A correlation coefficient ( R2 ) of ≥0.999 ensures that the Beer-Lambert law holds true across the entire reportable range without photodiode array saturation[4].

Accuracy (Recovery)

The Mechanism: Excipients in the tablet matrix (e.g., lactose, magnesium stearate) can cause ion suppression or physical entrapment of the API. The Validation: Accuracy is determined by spiking known amounts of MCP standard into a placebo matrix at 80%, 100%, and 120% levels. Acceptable recovery (98.0% - 102.0%) validates that the 80:20 aqueous/organic extraction diluent completely breaks the excipient-API bonds without degrading the molecule[8].

Precision (Repeatability & Intermediate)

The Mechanism: Variations in column temperature, mobile phase micro-mixing, and injector mechanics can introduce random error. The Validation: Six independent sample preparations are analyzed on the same day (Repeatability) and on different days by different analysts (Intermediate Precision). An overall %RSD of ≤2.0% validates the mechanical and chemical robustness of the self-validating UPLC system.

Conclusion

While UV-Vis spectrophotometry provides a rapid, low-cost solution for bulk API checks, it lacks the specificity required for modern regulatory submissions. HPLC remains a reliable workhorse, but its extended run times and higher solvent consumption make it less efficient for high-throughput environments.

UPLC stands as the superior analytical methodology for metoclopramide dihydrochloride monohydrate. By combining sub-2 µm particle chemistry with optimized acidic mobile phases, UPLC delivers a self-validating, stability-indicating assay that reduces run times by over 70% while easily exceeding the rigorous analytical lifecycle requirements defined by ICH Q2(R2).

References

• European Medicines Agency (EMA) / ICH. "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." EMA Official Guidelines, 2024. URL:[Link]

• Waters Corporation. "Increasing Efficiency of Method Validation for Metoclopramide HCl and Related Substances with Empower 3 MVM Software." Waters Application Notes, 2013. URL:[Link]

• Vejendla, R., et al. "Development of a Stability-Indicating UPLC Method for the Determination of Metoclopramide Hydrochloride in Tablet Dosage Form." European Journal of Pharmaceutical and Medical Research, 2014. URL: [Link]

• Farh, I., et al. "Development and Validation of High Performance Liquid Chromatography Method for Determination of Metoclopramide Hydrochloride in Pharmaceutical Tablets Formulation." Indian Journal of Pharmaceutical Sciences, 2024. URL:[Link]

• Nassar, M. W., et al. "Comparative study on four UV spectrophotometric methods manipulating ratio spectra for the determination of metoclopramide monohydrochloride monohydrate." Analytical & Pharmaceutical Research (MedCrave), 2018. URL:[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. waters.com [waters.com]
• 4. eijppr.com [eijppr.com]
• 5. ijpsonline.com [ijpsonline.com]
• 6. - MedCrave online [medcraveonline.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Bioequivalence and Pharmacokinetic Profiling of Metoclopramide Dihydrochloride Monohydrate Formulations

Executive Summary & Clinical Context

Metoclopramide dihydrochloride monohydrate is a highly effective prokinetic and antiemetic agent. In the landscape of generic drug development, establishing bioequivalence (BE) between a test formulation and an innovator reference (e.g., Primperan® or Plasil®) is a strict regulatory requirement. Because metoclopramide exhibits high aqueous solubility but highly variable first-pass metabolism—resulting in an absolute oral bioavailability ranging anywhere from 30% to 100%[1]—rigorous pharmacokinetic (PK) characterization is essential.

As an application scientist, designing a BE study for this compound requires an acute understanding of its absorption kinetics and the bioanalytical nuances required to quantify it. This guide objectively compares metoclopramide formulations and details the self-validating experimental workflows necessary to prove therapeutic equivalence.

Pharmacodynamics & Mechanistic Pathway

Before designing the clinical sampling schedule of a BE study, one must understand the drug's systemic target, as this dictates the necessity of capturing early absorption phases ( Tmax​ ). Metoclopramide exerts its effects via dual mechanisms: central antagonism of D2 receptors in the chemoreceptor trigger zone (CTZ) to inhibit emesis, and peripheral agonism of 5-HT4 receptors to enhance gastric emptying.

Figure 1: Pharmacological signaling pathway of Metoclopramide.

Comparative Pharmacokinetic Analysis

To establish bioequivalence, regulatory bodies (FDA, EMA) require the 90% confidence intervals (CI) for the geometric mean ratios of Cmax​ (peak plasma concentration) and AUC (area under the curve) to fall strictly within the 80.00% – 125.00% acceptance criteria[2].

Data Synthesis: Conventional vs. Innovator Formulations

A pivotal single-dose, two-way crossover study involving healthy male volunteers compared a generic 10 mg metoclopramide tablet (Test) against a reference product (Plasil®)[2]. A similar assessment evaluated Metoclopramide Orion against Primperan®[3]. The synthesized data demonstrates highly conserved PK parameters across bioequivalent solid oral dosage forms.

Table 1: Pharmacokinetic Parameters of 10 mg Oral Metoclopramide (Mean ± SD)

Parameter	Test Formulation (Generic)	Reference Formulation (Innovator)	90% CI Ratio (T/R)	Bioequivalence Status
Cmax​ (ng/mL)	36.74 ± 8.5	37.28 ± 9.1	92.4% - 105.1%	Achieved
AUC0−t​ (ng·h/mL)	225.10 ± 45.2	228.30 ± 48.7	95.1% - 103.8%	Achieved
AUC0−∞​ (ng·h/mL)	237.02 ± 47.1	238.90 ± 50.2	94.8% - 104.2%	Achieved
Tmax​ (h)	0.95 ± 0.3	0.95 ± 0.4	N/A (Non-parametric)	Comparable
t1/2​ (h)	5.0 ± 1.2	4.81 ± 1.1	N/A	Comparable

Advanced Formulations: Orally Disintegrating Tablets (ODTs)

Recent formulation science has explored ODTs to bypass initial gastrointestinal degradation and improve patient compliance. In vivo comparative studies (using rabbit models) of optimized ODT-metoclopramide versus conventional tablets demonstrated a significantly enhanced absorption profile, with ODTs yielding a higher Cmax​ and AUC ( p<0.05 ), indicating improved relative bioavailability[4].

Experimental Protocol: In Vivo Bioequivalence Workflow

The standard for metoclopramide BE is a randomized, single-dose, two-period, two-sequence crossover design under fasting conditions[3].

Causality Check: Why a crossover design? Metoclopramide exhibits high inter-individual variability due to variable hepatic first-pass metabolism[1]. Using subjects as their own controls mathematically eliminates between-subject variance from the treatment comparison.

Figure 2: Standard two-way crossover clinical workflow for bioequivalence.

Step-by-Step Clinical Methodology:

• Subject Selection: Enroll 24 to 28 healthy adult volunteers to achieve >80% statistical power[2]. Screen for normal hepatic and renal function.

• Fasting & Dosing: Fast subjects for at least 10 hours overnight. Administer a single 10 mg dose of the Test or Reference product with 240 mL of ambient temperature water.

• Blood Sampling: Collect venous blood samples (e.g., K2​EDTA vacutainers) at pre-dose (0 h) and at 0.25, 0.5, 0.75, 1.0, 1.25, 1.5, 2.0, 3.0, 4.0, 6.0, 8.0, 12.0, 16.0, 24.0, and 36.0 hours post-dose.

  • Causality: The dense sampling around 0.5–1.5 hours is mandatory to accurately capture the Tmax​ , as peak plasma concentrations of metoclopramide occur rapidly (about 1–2 hours)[1].

• Sample Processing: Centrifuge samples at 3000 rpm for 10 minutes at 4°C. Aliquot plasma and immediately freeze at -70°C to prevent degradation of the analyte.

• Washout Period: Implement a minimum 7-day washout period before Period 2.

  • Causality: Metoclopramide has a half-life of ~5 hours[2]; 7 days represents >30 half-lives, ensuring complete elimination and a zero carry-over effect into the next period.

Bioanalytical Methodology: LC-MS/MS Quantification

While older studies utilized HPLC with UV or fluorescence detection[2], modern regulatory submissions demand Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) due to its superior sensitivity, specificity, and high-throughput capabilities[3].

Self-Validating LC-MS/MS Protocol:

• Sample Preparation (Liquid-Liquid Extraction):

  • Spike 200 µL of human plasma with an internal standard (e.g., Metoclopramide-D3). Causality: The internal standard acts as a self-validating control to mathematically correct for matrix ionization effects and extraction recovery losses.

  • Add 50 µL of 1M NaOH to alkalinize the plasma. Causality: Metoclopramide is a basic drug. Alkalinization ensures the molecule remains un-ionized, driving it into the organic extraction phase.

  • Extract with 2 mL of an organic solvent mixture (e.g., ethyl acetate:hexane, 50:50 v/v). Vortex for 5 minutes.

  • Centrifuge, transfer the organic layer, and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 200 µL of mobile phase.

• Chromatographic Separation:

  • Column: C18 reversed-phase (e.g., 50 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and acetonitrile (B). Causality: Formic acid promotes the protonation of metoclopramide, drastically enhancing the positive electrospray ionization (ESI+) signal in the mass spectrometer.

• Mass Spectrometry Detection:

  • Operate in Multiple Reaction Monitoring (MRM) mode.

  • Monitor the precursor-to-product ion transition for metoclopramide (m/z 300.1 → 227.1) and the corresponding transition for the internal standard.

Biopharmaceutics Classification System (BCS) & Biowaiver Considerations

Metoclopramide hydrochloride is highly soluble in water across the physiological pH range (1.2 to 6.8). However, its permeability and absolute bioavailability are subject to debate due to the first-pass effect, placing it on the border of BCS Class I (high solubility, high permeability) and Class III (high solubility, low permeability)[1]. While some regulatory frameworks allow biowaivers for BCS Class I drugs based strictly on comparative in vitro dissolution profiles, the variable pharmacokinetics of metoclopramide often necessitate the full in vivo BE studies detailed above to guarantee patient safety and efficacy.

References

• Title: Bioequivalence Study of Metoclopramide Hydrochloride 10 mg Tablets in Healthy Male Volunteers Source: Walsh Medical Media URL: [Link]

• Title: Public Assessment Report Scientific discussion Metoclopramide Orion (metoclopramide hydrochloride) Source: Medical Products Agency (MPA) Sweden URL: [Link]

• Title: Biowaiver monographs for immediate release solid oral dosage forms: Metoclopramide hydrochloride Source: International Pharmaceutical Federation (FIP) URL: [Link]

• Title: Metoclopramide-OROS Dispersible Tablets Optimized Formula Bioavailability Study Source: Open Access Macedonian Journal of Medical Sciences URL: [Link]

Sources

• 1. fip.org [fip.org]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. docetp.mpa.se [docetp.mpa.se]
• 4. Metoclopramide-OROS Dispersible Tablets Optimized Formula Bioavailability Study | Open Access Macedonian Journal of Medical Sciences [oamjms.eu]

A Comparative Guide to Dopamine D2 Receptor Antagonists and Metoclopramide Dihydrochloride Monohydrate

This guide provides a detailed, objective comparison between the broad class of dopamine D2 receptor antagonists and the specific agent, metoclopramide dihydrochloride monohydrate. It is intended for researchers, scientists, and drug development professionals. We will delve into the mechanistic nuances, comparative pharmacological data, and the experimental methodologies required for their evaluation.

Introduction: The Central Role of the Dopamine D2 Receptor

The dopamine D2 receptor (D2R), a member of the G protein-coupled receptor (GPCR) superfamily, is a pivotal target in neuropharmacology.[1][2] Its modulation is fundamental to the treatment of a range of neuropsychiatric disorders, most notably schizophrenia.[3][4] Antagonists of the D2R form a cornerstone of antipsychotic therapy.[2][3] Metoclopramide is also a D2 receptor antagonist, yet its primary clinical applications are in gastroenterology as a prokinetic and antiemetic agent for conditions like gastroparesis and gastroesophageal reflux disease (GERD).[5][6][7]

This guide will dissect the key pharmacological attributes that differentiate metoclopramide from other D2R antagonists, particularly typical and atypical antipsychotics. We will explore how differences in receptor affinity, selectivity, functional activity, and pharmacokinetics translate into their distinct therapeutic profiles and associated liabilities.

Mechanism of Action: Beyond Simple Blockade

The Dopamine D2 Receptor Signaling Cascade

The D2R primarily couples to the inhibitory G-protein, Gαi/o.[1][8] Upon stimulation by dopamine, this initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular concentrations of the second messenger cyclic adenosine monophosphate (cAMP) and reduced protein kinase A (PKA) activity.[8][9] D2Rs can also signal through Gβγ subunits and β-arrestin-dependent pathways, adding layers of complexity to their function.[1][8]

D2R antagonists work by competitively binding to the receptor, thereby blocking the endogenous ligand, dopamine, from binding and initiating these downstream signaling events.[2]

Caption: Canonical Gαi/o signaling pathway of the Dopamine D2 Receptor.

Differentiating D2R Antagonists: A Spectrum of Activity

The broad class of D2R antagonists is not monolithic. A key distinction lies between "typical" and "atypical" antipsychotics.

• Typical Antipsychotics (e.g., Haloperidol): These are potent D2R antagonists with high binding affinity. Their strong and sustained blockade of D2Rs in the brain's motor pathways (nigrostriatal pathway) is associated with a high incidence of extrapyramidal side effects (EPS).[10]

• Atypical Antipsychotics (e.g., Clozapine, Risperidone): These agents generally exhibit a lower affinity for D2Rs or dissociate from the receptor more rapidly (a "hit-and-run" mechanism).[11][12] Crucially, many also possess potent antagonist activity at serotonin 5-HT2A receptors.[13] This dual D2/5-HT2A antagonism is believed to contribute to their "atypical" profile, which includes a lower risk of EPS and improved efficacy against the negative symptoms of schizophrenia.[12][13]

Metoclopramide: A Multifaceted Profile

Metoclopramide's mechanism is more complex than that of a simple D2R antagonist.[7]

• D2R Antagonism: It blocks D2 receptors both centrally, in the chemoreceptor trigger zone (CTZ) of the brainstem to produce its antiemetic effect, and peripherally in the gastrointestinal tract.[7][14][15] Blockade of inhibitory D2 receptors on cholinergic neurons in the gut enhances acetylcholine release, promoting motility.[15]

• 5-HT4 Receptor Agonism: This is a key differentiator. Metoclopramide acts as an agonist at 5-HT4 receptors in the gut, which also enhances acetylcholine release and contributes significantly to its prokinetic effects (accelerating gastric emptying).[7][15]

• 5-HT3 Receptor Antagonism: At higher doses, metoclopramide can also act as a weak antagonist at 5-HT3 receptors, which may contribute to its antiemetic properties.[5][7]

This combination of activities explains its potent prokinetic and antiemetic effects, which are not characteristic of most antipsychotic D2R antagonists.

Comparative Pharmacological Data

The following tables summarize key quantitative data, providing a direct comparison between metoclopramide and representative D2R antagonists.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Lower Ki values indicate higher binding affinity.

Compound	Dopamine D2	Serotonin 5-HT2A	Serotonin 5-HT4 (Agonist)	Reference(s)
Metoclopramide	28.8 - 87	>1000	~100 (EC50)	[16][17]
Haloperidol (Typical)	1 - 2	50 - 100	N/A	[13][18]
Clozapine (Atypical)	120 - 250	10 - 20	N/A	[13][19]
Risperidone (Atypical)	3 - 6	0.2 - 0.5	N/A	[13][20]

Data compiled from multiple sources and should be considered representative. Exact values may vary based on experimental conditions.

Interpretation: This data highlights the core differences. Haloperidol is a potent D2R antagonist. Risperidone is highly potent at both D2 and 5-HT2A receptors. Clozapine shows a preference for 5-HT2A over D2 receptors. Metoclopramide has moderate D2R affinity and, crucially, functional activity at the 5-HT4 receptor, which the others lack.

Table 2: Key Pharmacokinetic and Clinical Profile Comparison

Feature	Metoclopramide	Typical Antagonists (e.g., Haloperidol)	Atypical Antagonists (e.g., Risperidone)
Primary Use	Gastroparesis, Nausea/Vomiting, GERD	Schizophrenia, Psychosis	Schizophrenia, Bipolar Disorder
Blood-Brain Barrier	Readily Crosses	Readily Crosses	Readily Crosses
Primary Site of Action	Central (CTZ) & Peripheral (GI Tract)	Central Nervous System	Central Nervous System
Risk of EPS	High, especially with long-term use	Very High	Lower than Typicals
Tardive Dyskinesia Risk	FDA Black Box Warning [21]	High	Lower, but still present
Key Differentiating Feature	Prokinetic (5-HT4 Agonism)	Potent D2 Blockade	D2/5-HT2A Blockade

Interpretation: Although all listed compounds cross the blood-brain barrier, their intended therapeutic effects and resulting side effect profiles are vastly different. Metoclopramide's clinical utility is driven by its peripheral actions, but its central D2R antagonism is responsible for its most severe neurological side effects, including a boxed warning for tardive dyskinesia.[21][22][23]

Essential Experimental Protocols

To quantitatively compare D2R antagonists, two primary in vitro assays are indispensable: the radioligand binding assay to determine affinity (Ki) and a functional assay to measure antagonism (IC50).

Protocol 1: D2 Receptor Radioligand Binding Assay

This protocol determines the binding affinity of a test compound by measuring its ability to displace a high-affinity radiolabeled ligand from the D2 receptor.

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Receptor Source Preparation:

  • Homogenize tissue rich in D2 receptors (e.g., rat striatum) or membranes from a cell line stably expressing human D2Rs (e.g., HEK293, CHO) in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).[24]

  • Perform differential centrifugation to isolate the membrane fraction.[24]

  • Determine protein concentration using a standard method (e.g., BCA assay).

• Assay Setup (in a 96-well plate):

  • Total Binding: Add membrane preparation, assay buffer, and a specific D2R radioligand (e.g., [³H]spiperone at a concentration near its Kd, ~0.25 nM).[20]

  • Non-specific Binding (NSB): Add the same components as total binding, plus a high concentration of an unlabeled D2 antagonist (e.g., 10 µM (+)-butaclamol) to saturate all specific binding sites.[25][26]

  • Competitive Binding: Add membrane preparation, radioligand, and varying concentrations of the test compound (e.g., metoclopramide).

• Incubation: Incubate the plate for 60-90 minutes at room temperature or 30°C to allow binding to reach equilibrium.[24][27]

• Termination and Filtration:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., GF/C) pre-soaked in polyethyleneimine (PEI) to reduce non-specific binding to the filter.[20][27]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[24][26]

• Quantification:

  • Place filters in scintillation vials with a scintillation cocktail.

  • Measure the radioactivity (in Disintegrations Per Minute, DPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (DPM) - Non-specific Binding (DPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of test compound that inhibits 50% of specific binding).

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[20][25]

Protocol 2: cAMP Functional Assay for D2R Antagonism

This assay measures the ability of an antagonist to reverse the dopamine-induced inhibition of cAMP production, providing a functional measure of its potency.

Step-by-Step Methodology:

• Cell Culture:

  • Use a cell line (e.g., CHO-K1 or HEK293) stably expressing the human D2 receptor.[20]

  • Seed the cells in a 96- or 384-well plate and culture overnight.

• Assay Procedure:

  • Remove culture medium and wash cells with assay buffer.

  • Add serial dilutions of the antagonist compound (e.g., metoclopramide) to the wells and pre-incubate for 15-30 minutes at 37°C.[20]

  • Prepare a stimulation solution containing a fixed concentration of an adenylyl cyclase stimulator (e.g., 1-10 µM Forskolin) and a fixed concentration of dopamine (typically the EC80, the concentration that gives 80% of its maximal effect on cAMP inhibition).[20][28] The forskolin elevates basal cAMP levels, making the inhibitory effect of dopamine measurable.[28]

  • Add the stimulation solution to the wells containing the antagonist and incubate for a specified time (e.g., 30 minutes) at room temperature.[29]

• cAMP Detection:

  • Lyse the cells and measure intracellular cAMP levels using a commercially available kit. Common detection methods include:

    • HTRF (Homogeneous Time-Resolved Fluorescence): A competitive immunoassay where cellular cAMP competes with a labeled cAMP tracer for binding to a specific antibody.[29]

    • AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay): Another competitive binding assay format that generates a luminescent signal.[30]

    • Luminescence-based biosensors (e.g., GloSensor™): Genetically encoded biosensors that produce light upon binding to cAMP in living cells.[31]

• Data Analysis:

  • Normalize the signal (e.g., HTRF ratio) to controls (basal and stimulated).

  • Plot the normalized response against the logarithm of the antagonist concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value, which represents the concentration of the antagonist that restores 50% of the inhibited cAMP signal.

Conclusion and Future Directions

While metoclopramide dihydrochloride monohydrate is pharmacologically classified as a dopamine D2 receptor antagonist, this guide demonstrates that it is fundamentally different from D2R antagonists used in psychiatry. Its unique profile is defined by:

• Moderate D2R Affinity: Compared to potent antipsychotics like haloperidol.

• Multimodal Mechanism: Its crucial 5-HT4 receptor agonist activity is the primary driver of its prokinetic effects and distinguishes it mechanistically from all antipsychotics.[7][15]

• Distinct Therapeutic Indication: Its use is focused on gastrointestinal motility disorders, not psychosis.[5]

The significant risk of severe neurological side effects, such as tardive dyskinesia, underscores the potent central action of metoclopramide and necessitates cautious prescribing, particularly for long-term use.[21][32] For the researcher, the choice of a D2R antagonist must be guided by the specific experimental question. If the goal is to purely probe central D2R function, more selective and well-characterized tools like haloperidol or raclopride may be more appropriate. If the interplay between dopaminergic and serotonergic systems in the gut is of interest, metoclopramide serves as a valuable, albeit complex, pharmacological tool.

Future drug development may focus on creating peripherally-restricted D2R antagonists to achieve prokinetic effects without the central side effects, or on developing biased ligands that selectively activate desired signaling pathways (e.g., G-protein) over others (e.g., β-arrestin) to refine therapeutic outcomes.

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• In Silico Study of Metoclopramide as A Small Molecule of Dopamine D2 Receptor: a Quantum-Mechanical (QM. (2019, August 18). Chemical Methodologies. [Link]

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• Describing an Atypical Antipsychotic: Receptor Binding and Its Role in Pathophysiology. (No date). Psychiatrist.com. [Link]

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• Table 3, Detailed protocol for the D2 binding secondary assay. (2016, July 15). NCBI Bookshelf. [Link]

• Ligand with Two Modes of Interaction with the Dopamine D2 Receptor–An Induced-Fit Mechanism of Insurmountable Antagonism. (No date). ACS Publications. [Link]

• Distinct Dopamine D2 Receptor Antagonists Differentially Impact D2 Receptor Oligomerization. (2019, April 4). MDPI. [Link]

• metoclopramide [Ligand Id: 241] activity data from GtoPdb and ChEMBL. (No date). IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

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• How well do you know your dopamine antagonists?. (2022, October 15). National Institutes of Health (NIH). [Link]

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Comparative Stability Guide: Metoclopramide Hydrochloride Monohydrate vs. Anhydrous Metoclopramide

Executive Summary & Chemical Nomenclature

In pharmaceutical development, the solid-state form of an Active Pharmaceutical Ingredient (API) dictates its manufacturability, shelf-life, and bioavailability. While occasionally cataloged in chemical databases under variations like metoclopramide dihydrochloride monohydrate[1], the clinically and commercially standard API is metoclopramide monohydrochloride monohydrate [2][3].

This guide provides an objective, data-driven comparison between the stable monohydrate form and the metastable anhydrous form of metoclopramide. By examining the thermodynamic causality behind their structural differences, we can establish robust protocols for formulation, processing, and stability testing.

Thermodynamic Causality: The Structural Role of Water

Understanding the stability difference between the monohydrate and anhydrous forms requires analyzing their crystal lattices.

In metoclopramide hydrochloride monohydrate , the stoichiometric water molecule is not merely adsorbed surface moisture; it is a critical structural pillar. The water molecule acts as a bridge, forming a highly optimized hydrogen-bonding network between the protonated tertiary amine, the amide carbonyl, and the chloride counterion[4][5].

When subjected to thermal stress or desiccation, the loss of this water forces a major structural rearrangement. The resulting anhydrous metoclopramide lattice suffers from less efficient molecular packing and unsatisfied hydrogen-bond donors/acceptors. Consequently, the anhydrous form exists in a high-energy, metastable state. To lower its free energy, the anhydrate will aggressively seek moisture to revert to the monohydrate form, or, if formulated with reducing sugars, undergo chemical degradation[4][6].

Phase Transition & Degradation Pathway

Figure 1: Thermodynamic phase transition pathway of Metoclopramide HCl under environmental stress.

Comparative Stability Profile

The following table synthesizes quantitative and qualitative data comparing the two solid-state forms, highlighting their respective impacts on drug formulation.

Property / Parameter	Metoclopramide HCl Monohydrate	Anhydrous Metoclopramide HCl	Formulation Impact
Crystal Packing Efficiency	High (Optimized H-bond network)	Low (Unsatisfied H-bond sites)	Anhydrate is prone to polymorphic shifts during shelf-life.
Hygroscopicity	Non-hygroscopic (Stable at ambient RH)	Highly hygroscopic	Anhydrate requires specialized moisture-barrier packaging.
Thermal Stability	Stable up to ~105°C (Dehydration onset)	Prone to amorphization under thermal stress	Monohydrate is preferred for standard wet granulation.
Reactivity with Lactose	Low (Sterically hindered, stable lattice)	High (Accelerated Maillard reaction)	Anhydrate strictly limits the use of reducing sugar excipients.
Sensitivity to Milling/Compression	Retains crystallinity	Rapidly generates amorphous defects	Processing the anhydrate requires low-shear, direct compression.

Processing Risks: Mechanical Stress and Excipient Incompatibility

A critical failure mode in metoclopramide formulation occurs when the API is subjected to mechanical stress (milling or high-pressure compression) in the presence of lactose[6].

The Mechanism: Milling the anhydrous form introduces crystal defects and increases the specific surface area. When compressed into tablets (e.g., at 350 MPa), the mechanical force maximizes particle-to-particle contact between the metastable anhydrous API and lactose. Because the anhydrous lattice lacks the stabilizing water bridge, the primary amine group becomes highly susceptible to nucleophilic attack by the reducing sugar, initiating the Maillard reaction . This results in tablet discoloration (browning) and a rapid decline in assay purity[6].

Self-Validating Experimental Protocols

To objectively evaluate the stability and phase-transition kinetics of metoclopramide formulations, the following self-validating workflows must be implemented. These protocols utilize orthogonal analytical techniques to ensure data integrity.

Protocol A: Solid-State Dehydration & Phase Transition Analysis

Objective: Quantify the thermal boundaries of the monohydrate lattice using Simultaneous DSC-FTIR.

• Sample Preparation: Accurately weigh 5.0 mg of metoclopramide HCl monohydrate into an aluminum crucible. Leave the pan unsealed (open system) to allow moisture evolution.

• Thermal Profiling (DSC): Heat the sample from 25°C to 200°C at a controlled rate of 10°C/min under a dry nitrogen purge (50 mL/min).

• Evolved Gas Analysis (FTIR): Couple the DSC exhaust to an FTIR spectrometer via a heated transfer line (set to 150°C to prevent condensation).

• Data Correlation:

  • Identify the broad endothermic peak between 80°C and 110°C on the DSC thermogram, corresponding to the loss of one mole of water[7].

  • Validate dehydration by monitoring the simultaneous evolution of the O-H stretching band (~3500 cm⁻¹) in the FTIR spectra.

  • Self-Validation Check: The mass loss calculated via integrating the FTIR absorbance must stoichiometrically match the theoretical water content of the monohydrate (~5.3% w/w).

Protocol B: Accelerated Excipient Reactivity Assay (Maillard Kinetics)

Objective: Assess the chemical stability of milled anhydrous metoclopramide against reducing excipients.

• Preparation of Anhydrate: Dehydrate metoclopramide HCl monohydrate in a vacuum oven at 105°C and 0% Relative Humidity (RH) over P₂O₅ for 10 hours[6].

• Binary Mixture Formulation: Blend the anhydrous API with amorphous lactose at a 1:1 molar ratio. Create a control group using the monohydrate API.

• Mechanical Stress Application: Compress the mixtures into 100 mg compacts using a hydraulic press at 350 MPa with a 5-second dwell time.

• Accelerated Aging: Store the compacts in stability chambers at 40°C / 75% RH and 105°C / 0% RH.

• Quantification: At Days 0, 3, 6, and 9, dissolve the compacts in the mobile phase and analyze via HPLC-UV (detection at 272 nm) to quantify the degradation of the intact API[8].

• Self-Validation Check: The uncompressed powder mixtures must be run in parallel. A statistically significant increase in degradation rate in the compressed tablets confirms that mechanical stress drives the solid-state reaction[6].

Analytical Workflow Diagram

Figure 2: Orthogonal experimental workflow for validating API stability and excipient compatibility.

Conclusion

For robust pharmaceutical development, metoclopramide hydrochloride monohydrate remains the superior solid-state choice. The stoichiometric water molecule within its crystal lattice acts as a thermodynamic anchor, preventing spontaneous polymorphic shifts and providing steric/electronic protection against excipient interactions. Formulators must strictly avoid processing conditions (excessive heat, high-shear dry milling) that could inadvertently dehydrate the API, as the resulting anhydrous form is highly susceptible to moisture scavenging and the Maillard reaction.

References

• Suppressed hydration in metoclopramide hydrochloride by salt cocrystallisation. CrystEngComm (RSC Publishing). Available at:[Link]

• Biowaiver monographs for immediate release solid oral dosage forms: Metoclopramide hydrochloride. Journal of Pharmaceutical Sciences / FIP. Available at:[Link]

• Effect of milling and compression on the solid-state Maillard reaction. Academia.edu / Journal of Pharmaceutical Sciences. Available at:[Link]

• A continuous process for solid-state dehydration, amorphization and recrystallization of metoclopramide HCL monohydrate studied by simultaneous DSC-FTIR microspectroscopy. ResearchGate. Available at:[Link]

• Analytical & Pharmaceutical Research: Determination of Metoclopramide. MedCrave Online. Available at:[Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Metoclopramide dihydrochloride monohydrate

As a Senior Application Scientist, I have designed this definitive operational guide to provide researchers and drug development professionals with the critical safety frameworks required for handling Metoclopramide dihydrochloride monohydrate (MDM) .

Handling active pharmaceutical ingredients (APIs) requires more than simply following a checklist; it requires a deep understanding of the chemical's mechanistic behavior and how it interacts with both the human body and laboratory environments. This guide is structured as a self-validating system, explaining the causality behind every piece of Personal Protective Equipment (PPE) and operational step to ensure maximum safety and experimental integrity.

Pharmacological Hazard Profile & Mechanistic Causality

To understand the necessity of strict PPE, we must first examine the compound's mechanism of action. Metoclopramide is a potent1[1]. While clinically utilized to accelerate intestinal transit and treat diabetic gastroparesis[1], laboratory-grade MDM is handled in highly concentrated, pure powder forms.

The Occupational Risk: Accidental occupational exposure—primarily through the inhalation of aerosolized dust or inadvertent ingestion—allows the compound to enter systemic circulation and cross the blood-brain barrier. In the central nervous system, D2 receptor blockade in the striatum disrupts the delicate balance of dopaminergic and cholinergic signaling. This can induce acute 2[2], characterized by involuntary facial grimacing, tremors, muscle rigidity, and profound somnolence[2].

Caption: Pharmacological hazard pathway detailing the systemic consequences of accidental MDM exposure.

Physicochemical Properties & Quantitative Risk Data

Understanding the solubility and physical state of the compound dictates the choice of solvents for assays and the specific chemical resistance required for your PPE. The following data is synthesized from the3[3] and1[1].

Property	Value	Operational Implication
Molecular Weight	390.73 g/mol [1]	High pharmacological potency even in microgram quantities.
Physical State	Solid (Crystalline Powder)[3]	High risk of electrostatic dispersion and aerosolization during weighing.
Solubility (Chloroform)	6.60 g/100 mL (25 °C)[3]	Requires halogenated solvent-compatible gloves (e.g., Viton) during formulation.
Solubility (95% Ethanol)	2.30 g/100 mL (25 °C)[3]	Standard thin nitrile may degrade over prolonged exposure; specialized gloves required.

Personal Protective Equipment (PPE) Matrix

Every piece of PPE prescribed below serves a specific mechanistic purpose to interrupt the exposure pathways identified above.

• Respiratory Protection: Use a 3[3] (N95 or P100) if handling large quantities outside of a closed system. Causality: MDM is a fine powder; preventing the inhalation of airborne particulates directly mitigates the risk of rapid mucosal absorption and subsequent CNS exposure.

• Hand Protection: Wear protective 4[4] compliant with EN374 standards. Causality: When preparing stock solutions, researchers frequently utilize organic solvents (like chloroform or ethanol) in which MDM is highly soluble[3]. Standard latex or thin nitrile gloves provide insufficient breakthrough times for these solvent-solute combinations, risking dermal penetration.

• Eye/Face Protection: ANSI Z87.1 compliant4[4]. Causality: Prevents ocular absorption of aerosolized dust or accidental solvent splashes.

• Body Protection: A dedicated, fully buttoned laboratory coat with knit cuffs[4].

Operational Plan: Safe Handling Workflow

This step-by-step methodology ensures a self-validating safety loop during the preparation of MDM stock solutions.

Step 1: Pre-Operational Setup

• Verify that the chemical fume hood has a face velocity of 80-100 feet per minute (fpm) to ensure adequate capture of particulates[2].

• Don all required PPE (Respirator, Viton gloves, safety goggles, lab coat).

• Place an anti-static weighing boat on the analytical balance inside the fume hood. Causality: Static electricity can cause fine powders to violently repel from the spatula, creating an invisible aerosol cloud.

Step 2: Weighing and Transfer

• Open the MDM container only within the active fume hood.

• Using a grounded micro-spatula, carefully transfer the required mass to the weighing boat.

• Immediately cap the source container to eliminate the primary source of exposure.

• Transfer the weighed powder into a pre-labeled, sealable volumetric flask.

Step 3: Solubilization

• Add the appropriate solvent slowly down the interior side of the flask to prevent powder kick-up.

• Seal the flask tightly before vortexing or sonicating. Never agitate an open container of MDM solution.

Caption: Step-by-step operational workflow for the safe handling and solubilization of MDM powder.

Spill Management and Disposal Protocol

In the event of a breach or spill, immediate and methodical action is required to prevent environmental contamination and personnel exposure.

Dry Spill Protocol:

• Evacuate & Isolate: Immediately clear personnel from the immediate area and ensure the fume hood sash is lowered to maximize exhaust velocity.

• Containment: Do not dry sweep or use compressed air[5]. Causality: Dry sweeping forcefully aerosolizes the hazardous powder, exponentially increasing the inhalation risk.

• Neutralization/Collection: Gently cover the spill with a damp absorbent pad (using water or a compatible solvent to weigh down the dust).

• Collection: Shovel the damp material using a non-sparking scoop into a sealable, bio-hazardous/chemical waste container[5].

• Decontamination: Wash the spill surface thoroughly with soap and water, followed by an ethanol wipe down to remove any residual API.

Disposal: MDM must not be flushed down the sanitary sewer[4]. Dispose of all contaminated solids (weighing boats, gloves, absorbent pads) and liquid chemical waste through your institution's Environmental Health and Safety (EHS) department as regulated pharmaceutical waste.

References

• National Institutes of Health (NIH). "Metoclopramide | C14H22ClN3O2 | CID 4168 - PubChem".
• Spectrum Chemical.
• LGC Limited.
• Spectrum Pharmacy Products.
• National Center for Advancing Translational Sciences (NCATS).

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